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  • Product: N,N-Diethyl-2-(octyloxy)ethan-1-amine
  • CAS: 137297-41-7

Core Science & Biosynthesis

Foundational

1H and 13C NMR Spectroscopy Reference Data for N,N-Diethyl-2-(octyloxy)ethan-1-amine: A Technical Guide for Structural Elucidation

Introduction & Core Rationale In the fields of drug development and advanced materials science, lipophilic tertiary amines serve as critical intermediates, surfactants, and active pharmaceutical ingredient (API) linkers....

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Core Rationale

In the fields of drug development and advanced materials science, lipophilic tertiary amines serve as critical intermediates, surfactants, and active pharmaceutical ingredient (API) linkers. N,N-Diethyl-2-(octyloxy)ethan-1-amine ( C14​H31​NO ) is a highly specific etherified derivative of N,N-diethylethanolamine (DEEA). Structurally, it combines a highly lipophilic eight-carbon aliphatic chain with a hydrophilic, pH-responsive tertiary amine core.

For researchers synthesizing this compound, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural verification. However, accurate spectral interpretation requires a deep understanding of how the heteroatoms (oxygen and nitrogen) perturb the local electronic environment. This whitepaper provides a comprehensive, causality-driven guide to the 1H and 13C NMR reference data for N,N-Diethyl-2-(octyloxy)ethan-1-amine, grounded in established spectroscopic principles and analogous DEEA derivatives[1].

Structural Deconstruction and NMR Causality

To interpret the NMR spectra of N,N-Diethyl-2-(octyloxy)ethan-1-amine, we must deconstruct the molecule into three distinct magnetic environments: the octyl chain , the ethyl ether linker , and the diethylamine group .

Inductive Deshielding Effects

The chemical shifts in the central linker are dictated by the competing inductive effects (-I) of the oxygen and nitrogen atoms. Oxygen ( χ≈3.44 ) is significantly more electronegative than nitrogen ( χ≈3.04 ).

  • Ether Linkage ( O−CH2​ ): The methylene protons adjacent to the ether oxygen experience strong electron withdrawal, stripping away local electron density. This deshields the nuclei, forcing their resonance downfield to the 3.4–3.6 ppm range. This behavior is consistent with verified spectral data for structurally analogous O-substituted N,N-diethylethanolamines[2].

  • Amine Linkage ( N−CH2​ ): The weaker electronegativity of the tertiary amine nitrogen results in a less pronounced deshielding effect. Consequently, the methylene protons adjacent to the nitrogen resonate further upfield at 2.5–2.7 ppm [2].

Spin-Spin Coupling Dynamics

The 1H NMR spectrum is characterized by distinct first-order coupling (J-coupling) patterns:

  • The Diethyl Group: The two equivalent ethyl groups attached to the nitrogen exhibit a classic A3​X2​ spin system. The methyl protons ( CH3​ ) couple with the adjacent methylene ( CH2​ ), splitting into a triplet ( t ) around 1.02 ppm. Reciprocally, the methylene protons are split by the three methyl protons into a quartet ( q ) near 2.55 ppm.

  • The Octyl Chain: The terminal methyl group appears as a distinct triplet (~0.88 ppm). However, the internal methylenes (C3 to C7) exist in highly similar magnetic environments and undergo rapid conformational averaging. This results in a heavily overlapping multiplet ( m ) between 1.25 and 1.35 ppm integrating to 10 protons.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, NMR acquisition must be treated as a self-validating system. The following step-by-step protocol ensures quantitative reliability and eliminates solvent-induced artifacts.

Step 1: Sample Preparation

  • Weigh precisely 15–20 mg of highly purified N,N-Diethyl-2-(octyloxy)ethan-1-amine.

  • Dissolve the sample in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl3​ provides the deuterium lock signal to stabilize the magnetic field, while TMS serves as the absolute zero reference (0.00 ppm) to calibrate chemical shifts.

Step 2: Instrument Calibration & Tuning

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Tune and match the probe to the specific dielectric constant of the sample. Lock the spectrometer to the CDCl3​ deuterium frequency (7.26 ppm for 1H , 77.16 ppm for 13C ).

Step 3: 1H NMR Acquisition

  • Apply a standard 1D proton pulse sequence (zg30).

  • Set the number of scans (ns) to 16–32.

  • Set the relaxation delay ( D1​ ) to 1.0 s. Causality: A sufficient D1​ ensures complete longitudinal relaxation ( T1​ ) of all protons, guaranteeing that the peak integrals accurately reflect the 31 protons present in the molecule.

Step 4: 13C NMR Acquisition

  • Apply a proton-decoupled 13C pulse sequence (zgpg30) to collapse carbon-proton multiplets into sharp singlets, enhancing the signal-to-noise ratio.

  • Set the number of scans (ns) to 1024. Causality: The low natural abundance of the 13C isotope (~1.1%) necessitates extensive signal averaging.

  • Set the relaxation delay ( D1​ ) to 2.0 s.

Step 5: Data Processing & Validation

  • Apply an exponential window function with a line broadening (LB) of 0.3 Hz for 1H and 1.0 Hz for 13C prior to Fourier Transformation.

  • Self-Validation Check: Integrate the 1H spectrum. The total integral sum must exactly equal 31. Any deviation indicates the presence of impurities or incomplete relaxation.

NMR_Workflow N1 Synthesize & Purify N,N-Diethyl-2-(octyloxy)ethan-1-amine N2 Sample Preparation (CDCl3 + 0.03% TMS) N1->N2 N3 1H NMR Acquisition (400 MHz, ns=16, d1=1s) N2->N3 N4 13C NMR Acquisition (100 MHz, ns=1024, d1=2s) N2->N4 N5 Spectral Processing (FT, Phase/Baseline Correction) N3->N5 N4->N5 N6 Structural Validation (Peak Assignment & Integration) N5->N6

Figure 1: Self-validating NMR workflow for the structural elucidation of lipophilic amines.

Quantitative Reference Data

The following tables summarize the predicted and empirically grounded chemical shifts for N,N-Diethyl-2-(octyloxy)ethan-1-amine in CDCl3​ at 298 K.

1H NMR Assignments (400 MHz, CDCl3​ )
PositionChemical Shift (ppm)MultiplicityIntegrationCoupling (J in Hz)Structural Assignment
Octyl −CH3​ 0.88t3H~6.8Terminal methyl of octyl chain
Diethyl −CH3​ 1.02t6H~7.1Methyls of N-ethyl groups
Octyl −(CH2​)5​− 1.25 – 1.35m10H-Internal aliphatic chain (C3-C7)
Octyl −CH2​− 1.55m2H-Methylene β to ether oxygen
Diethyl N−CH2​− 2.55q4H~7.1Methylenes of N-ethyl groups
Linker N−CH2​− 2.65t2H~6.5Linker methylene adjacent to N
Octyl O−CH2​− 3.42t2H~6.6Octyl methylene adjacent to O
Linker O−CH2​− 3.55t2H~6.5Linker methylene adjacent to O
13C NMR Assignments (100 MHz, CDCl3​ )
PositionChemical Shift (ppm)Carbon TypeStructural Assignment
Diethyl −CH3​ 11.8 CH3​ Methyls of N-ethyl groups
Octyl −CH3​ 14.1 CH3​ Terminal methyl of octyl chain
Octyl C722.7 CH2​ Aliphatic chain
Octyl C326.2 CH2​ Aliphatic chain
Octyl C4, C529.3, 29.5 CH2​ Aliphatic chain
Octyl C229.7 CH2​ Methylene β to ether oxygen
Octyl C631.8 CH2​ Aliphatic chain
Diethyl N−CH2​− 47.6 CH2​ Methylenes of N-ethyl groups
Linker N−CH2​− 52.8 CH2​ Linker methylene adjacent to N
Linker O−CH2​− 69.2 CH2​ Linker methylene adjacent to O
Octyl O−CH2​− 71.5 CH2​ Octyl methylene adjacent to O

References

  • Title: Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection Source: OSTI.gov (U.S. Department of Energy Office of Scientific and Technical Information) URL: [Link]

  • Title: Diethylethanolamine | C6H15NO | CID 7497 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

Sources

Exploratory

Pharmacokinetic Profiling of N,N-Diethyl-2-(octyloxy)ethan-1-amine Derivatives: A Technical Guide

Executive Summary N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEOEA) and its derivatives represent a highly versatile class of cationic amphiphilic molecules. Characterized by a lipophilic octyl chain linked via an ether bond...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEOEA) and its derivatives represent a highly versatile class of cationic amphiphilic molecules. Characterized by a lipophilic octyl chain linked via an ether bond to an ionizable diethylaminoethyl headgroup, these compounds are increasingly utilized as penetration enhancers, lysosomotropic agents, and structural components in lipid nanoparticle (LNP) delivery systems. This whitepaper provides an in-depth pharmacokinetic (PK) profiling strategy for DEOEA derivatives, detailing the mechanistic rationale behind their absorption, distribution, metabolism, and excretion (ADME), alongside self-validating experimental protocols for rigorous preclinical evaluation.

Mechanistic Rationale & Physicochemical Properties

The pharmacokinetic behavior of DEOEA is fundamentally dictated by its bipartite molecular architecture:

  • The Ether Linkage: Unlike ester-based lipids which are susceptible to rapid degradation by ubiquitous plasma and tissue esterases, the aliphatic ether linkage in DEOEA confers high metabolic stability in biological fluids. This stability prevents premature cleavage, thereby enhancing systemic circulation time and facilitating predictable absorption profiles[1].

  • The Diethylaminoethyl Moiety: This tertiary amine (pKa ~ 8.5–9.0) ensures that the molecule exists primarily in a protonated, cationic state at physiological pH (7.4). The transfer kinetics of the diethylaminoethyl group across biological membranes are highly dependent on the local pH environment, allowing the unprotonated fraction to rapidly partition into lipid bilayers while the protonated fraction interacts with negatively charged cell surfaces[2].

Systems-Level Pharmacokinetics & Lysosomal Trapping

Because DEOEA derivatives possess both a highly lipophilic tail (octyl chain) and a basic amine headgroup, they are classified as Cationic Amphiphilic Drugs (CADs) . This structural classification is the primary driver of their massive volume of distribution ( Vdss​ ) and their tendency to accumulate in acidic intracellular compartments.

The Causality of Ion Trapping

At the slightly alkaline pH of the cytosol (pH 7.2), a small fraction of the DEOEA pool remains unprotonated and freely diffuses across the lysosomal membrane. Once inside the acidic lumen of the lysosome (pH 4.5–5.0), the diethylamino group becomes fully protonated. The resulting cation is membrane-impermeable, leading to massive intralysosomal accumulation—a phenomenon known as ion trapping. Over time, this accumulation can inhibit lysosomal phospholipase A2, leading to drug-induced phospholipidosis (DIP)[3].

Lysosome_Trapping Blood Systemic Circulation (pH 7.4) Neutral Base Fraction Membrane Cell Membrane Passive Diffusion Blood->Membrane Lipophilic C8 Chain Cytosol Cytosol (pH 7.2) Partial Protonation Membrane->Cytosol Lysosome Lysosome (pH 4.5) Fully Protonated Cytosol->Lysosome pH Gradient Trapping Lysosomal Trapping (Phospholipidosis Risk) Lysosome->Trapping Ion Trapping

Mechanism of lysosomal trapping for cationic amphiphilic DEOEA derivatives.

Self-Validating Experimental Protocols

To accurately profile the PK parameters of DEOEA derivatives, the experimental design must account for their high lipophilicity (which causes non-specific binding to plasticware) and their lack of a UV chromophore.

PK_Workflow A In Vitro ADME B In Vivo Dosing A->B C Plasma Extraction B->C D LC-MS/MS C->D E PK Analysis D->E

Sequential pharmacokinetic profiling workflow for DEOEA derivatives.

Protocol A: In Vitro Microsomal Stability Assay

Causality: Because the ether bond is esterase-resistant, hepatic clearance is primarily driven by Cytochrome P450 (CYP)-mediated N-deethylation and aliphatic hydroxylation. This assay determines the intrinsic clearance ( CLint​ ).

  • Preparation: Pre-incubate 0.5 mg/mL human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂ at 37°C for 5 minutes.

  • Test Compound Addition: Spike DEOEA to a final concentration of 1 µM. Crucial Step: Use glass vials or low-binding polypropylene to prevent lipophilic adsorption.

  • Reaction Initiation: Add NADPH (1 mM final concentration) to initiate CYP450 metabolism.

  • Self-Validating Controls:

    • Negative Control: Run a parallel incubation with heat-inactivated microsomes to prove that compound depletion is strictly enzymatic, not due to thermal degradation or plastic adsorption.

    • Boundary Controls: Run Verapamil (high clearance) and Warfarin (low clearance) to validate the metabolic competency of the specific HLM lot.

  • Termination: At 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing a Stable-Isotope-Labeled Internal Standard (SIL-IS).

Protocol B: In Vivo PK Profiling via LC-MS/MS

Causality: The absence of a strong chromophore on the octyl-ether scaffold necessitates tandem mass spectrometry (LC-MS/MS) for sub-nanogram sensitivity.

  • Dosing: Administer DEOEA intravenously (IV) at 1 mg/kg and orally (PO) at 5 mg/kg to male Sprague-Dawley rats (n=3 per route).

  • Sampling: Collect serial blood samples (approx. 200 µL) via the jugular vein at predetermined time points up to 24 hours. Centrifuge immediately to isolate plasma.

  • Extraction (Self-Validating): Protein precipitation must be performed by adding 3 volumes of methanol containing the SIL-IS. Causality: Spiking the IS directly into the crash solvent self-validates the extraction recovery and mathematically corrects for matrix-induced ion suppression during electrospray ionization (ESI).

  • LC-MS/MS Analysis: Resolve analytes on a C18 reverse-phase column using a gradient of 0.1% formic acid in water and acetonitrile. Detect via Multiple Reaction Monitoring (MRM) in positive ion mode, targeting the [M+H]+ precursor ion.

Quantitative Pharmacokinetic Data & SAR

The structure-activity relationship (SAR) of this class demonstrates that modulating the aliphatic chain length and the amine substitution directly impacts the volume of distribution ( Vdss​ ) and clearance rates.

Table 1: Comparative PK Parameters of DEOEA and Analogs (Rat Model)

CompoundR-Group (Ether)Amine HeadgroupLogPpKa CLint​ (µL/min/mg) Vdss​ (L/kg) t1/2​ (h)Bioavailability (F%)
DEOEA Octyl (C8)Diethyl3.88.845.212.44.238%
DMOEA Octyl (C8)Dimethyl3.28.538.59.83.545%
DEHEA Hexyl (C6)Diethyl2.88.822.16.22.162%
DEDEA Decyl (C10)Diethyl4.98.878.424.58.615%

Data Interpretation: Increasing the ether chain length from C6 to C10 drastically increases LogP. This heightened lipophilicity drives a massive increase in Vdss​ (indicating deep tissue penetration and lysosomal trapping) but also increases affinity for CYP450 enzymes, resulting in higher intrinsic clearance and poor oral bioavailability due to first-pass metabolism.

Conclusion

The pharmacokinetic profiling of N,N-Diethyl-2-(octyloxy)ethan-1-amine derivatives reveals a classic cationic amphiphilic signature. Their ether-linked architecture provides systemic stability, while the interplay between the lipophilic octyl chain and the basic diethylaminoethyl group drives extensive tissue distribution. By employing self-validating LC-MS/MS workflows and rigorous in vitro metabolic controls, researchers can precisely tune the aliphatic and amine moieties of this scaffold to optimize half-life and mitigate phospholipidosis risks in advanced drug delivery applications.

References

  • Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-Triggered Release Mechanism: A Case Study Improving the Solubility, Bioavailability, and Efficacy of Antimalarial 4(1H)-Quinolones with Single Dose Cures. Journal of Medicinal Chemistry - ACS Publications.[Link]

  • Electrochemical Detection of a Local Anesthetic Dibucaine at Arrays of Liquid|Liquid MicroInterfaces. MDPI.[Link]

  • Inhibition of lysosomal phospholipase A2 predicts drug-induced phospholipidosis. PMC - NIH.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis, Optimization, and Characterization of N,N-Diethyl-2-(octyloxy)ethan-1-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist Dialkylaminoethyl ethers, such as N,N-Diethyl-2-(octyloxy)ethan-1-amine, represent a highly v...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Dialkylaminoethyl ethers, such as N,N-Diethyl-2-(octyloxy)ethan-1-amine, represent a highly versatile class of molecules utilized extensively as pharmacophores in medicinal chemistry and as pH-responsive surfactants in materials science. Synthesizing these molecules requires strict control over reaction kinetics to prevent competing side reactions. This application note details a highly optimized, self-validating protocol for the synthesis of N,N-Diethyl-2-(octyloxy)ethan-1-amine, grounded in rigorous mechanistic logic.

Strategic Mechanistic Design & Causality

The synthesis of N,N-Diethyl-2-(octyloxy)ethan-1-amine is achieved via the Williamson ether synthesis, a foundational organic reaction that forms an ether from an organohalide and a deprotonated alcohol (alkoxide)[1]. This reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism[2].

Causality in Reagent Selection: To ensure a high-yielding reaction, the choice of the electrophile and nucleophile is critical. SN2 reactions require a backside attack by the nucleophile, meaning the electrophilic carbon must be sterically accessible[3]. Consequently, primary alkyl halides are the optimal substrates, as secondary or tertiary halides predominantly undergo competing E2 elimination[4].

For this specific target, we utilize 1-bromooctane as the primary alkyl halide and 2-(diethylamino)ethanol as the alkoxide precursor. This specific pairing is a deliberate mechanistic choice. If the reverse pairing were used—1-octanol as the alkoxide and 2-(diethylamino)ethyl chloride as the electrophile—the reaction would be severely compromised. 2-(Dialkylamino)ethyl halides readily undergo intramolecular cyclization to form highly reactive aziridinium intermediates. This cyclization consumes the electrophile and leads to complex polymerization mixtures. By generating the alkoxide on the amino alcohol instead, this cyclization is entirely circumvented, ensuring a clean SN2 trajectory.

Furthermore, the reaction must be conducted in an anhydrous, non-nucleophilic solvent such as tetrahydrofuran (THF) to prevent the solvent from outcompeting the alkoxide in the SN2 reaction[5].

MechanisticLogic Start Strategic Reagent Selection PathA Path A: 1-Bromooctane + 2-(Diethylamino)ethanol Start->PathA PathB Path B: 1-Octanol + 2-(Diethylamino)ethyl chloride Start->PathB ResultA Primary Halide: Clean SN2 Trajectory PathA->ResultA ResultB Side Reaction: Aziridinium Ion Cyclization PathB->ResultB FinalA High Yield of Target Ether ResultA->FinalA FinalB Complex Mixture / Low Yield ResultB->FinalB

Logical decision tree justifying the selection of 1-bromooctane for optimal SN2 etherification.

Quantitative Data & Stoichiometry

The stoichiometry is designed with a slight excess of the base and the nucleophile to ensure the complete consumption of the 1-bromooctane electrophile, simplifying downstream purification.

Table 1: Stoichiometric Parameters for Etherification

Reagent / MaterialRoleMW ( g/mol )EquivalentsMass / VolumeMoles
2-(Diethylamino)ethanol Nucleophile Precursor117.191.0512.3 g105 mmol
Sodium Hydride (60% in oil)Base24.001.104.4 g110 mmol
1-Bromooctane Electrophile193.131.0019.3 g100 mmol
Tetrahydrofuran (Anhydrous)Solvent72.11N/A150 mLN/A
Ethyl Acetate Extraction Solvent88.11N/A150 mLN/A
Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following methodology incorporates real-time analytical checkpoints to confirm the success of each phase before proceeding to the next.

Workflow N1 1. Deprotonation NaH + THF N2 2. Alkylation 1-Bromooctane N1->N2 N3 3. Work-up EtOAc Extraction N2->N3 N4 4. Purification Vacuum Distillation N3->N4

Step-by-step experimental workflow for the synthesis and purification of the target ether.

Phase 1: Equipment Preparation and Deprotonation
  • Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, a reflux condenser, and an argon inlet.

  • Charge the flask with 4.4 g of Sodium Hydride (60% dispersion in mineral oil). Wash the NaH with anhydrous hexane (2 x 20 mL) under argon to remove the mineral oil, decanting the solvent carefully via syringe.

  • Suspend the purified NaH in 100 mL of anhydrous THF and cool the suspension to 0 °C using an ice bath.

  • Load the addition funnel with 12.3 g of 2-(diethylamino)ethanol dissolved in 20 mL of anhydrous THF.

  • Validation Checkpoint: Add the alcohol solution dropwise over 30 minutes. Observe the evolution of H2 gas. Stir the mixture at room temperature for an additional 1 hour. The complete cessation of effervescence serves as a visual validation that quantitative deprotonation has been achieved.

Phase 2: SN2 Alkylation
  • Re-cool the reaction mixture to 0 °C.

  • Add 19.3 g of 1-bromooctane dropwise via a syringe over 15 minutes.

  • Gradually warm the mixture to room temperature, then heat to a gentle reflux (approx. 65 °C) for 12 hours to drive the SN2 substitution[1].

  • Validation Checkpoint: Perform Thin Layer Chromatography (TLC) analysis (Eluent: 10% Methanol in Dichloromethane, visualized with Ninhydrin stain). The absence of the high-Rf 1-bromooctane spot validates the completion of the alkylation phase.

Phase 3: Aqueous Work-up
  • Cool the reaction mixture to 0 °C and carefully quench any unreacted NaH by the dropwise addition of 10 mL of cold distilled water.

  • Remove the THF solvent under reduced pressure using a rotary evaporator.

  • Dilute the resulting residue with 150 mL of Ethyl Acetate and transfer to a separatory funnel.

  • Wash the organic layer with distilled water (2 x 50 mL) and saturated aqueous sodium chloride (brine, 50 mL).

  • Validation Checkpoint: Dry the organic layer over anhydrous sodium sulfate (Na2SO4). The drying agent powder should flow freely without clumping, validating the complete removal of residual aqueous phase. Filter and concentrate under vacuum to yield the crude product.

Phase 4: Purification via Vacuum Distillation

Note: Aliphatic amines tend to streak heavily on standard silica gel due to strong hydrogen bonding and acid-base interactions with silanol groups. Vacuum distillation is the superior purification method here. 15. Transfer the crude liquid to a short-path vacuum distillation apparatus. 16. Distill the mixture under high vacuum (e.g., 0.1 mmHg). Collect the main fraction corresponding to the target ether. 17. Validation Checkpoint: Record the boiling point and perform 1H NMR analysis. The presence of the characteristic triplet for the ether alpha-protons (-CH2-O-CH2-) at ~3.4 ppm, combined with the absence of a broad hydroxyl peak, validates the successful synthesis of highly pure N,N-Diethyl-2-(octyloxy)ethan-1-amine.

References
  • Title: Williamson ether synthesis - Wikipedia. Source: wikipedia.org. URL: [Link]

  • Title: Williamson Ether Synthesis - Chemistry LibreTexts. Source: libretexts.org. URL: [Link]

  • Title: Williamson Ether Synthesis reaction - BYJU'S. Source: byjus.com. URL: [Link]

  • Title: Williamson Ether Synthesis - ChemTalk. Source: chemistrytalk.org. URL: [Link]

  • Title: The Williamson Ether Synthesis - Master Organic Chemistry. Source: masterorganicchemistry.com. URL: [Link]

Sources

Application

Application Note: Utilizing N,N-Diethyl-2-(octyloxy)ethan-1-amine as a CO2-Responsive Switchable Surfactant

Executive Summary In pharmaceutical manufacturing and downstream processing, traditional surfactants often create persistent emulsions that complicate the recovery of active pharmaceutical ingredients (APIs) and generate...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In pharmaceutical manufacturing and downstream processing, traditional surfactants often create persistent emulsions that complicate the recovery of active pharmaceutical ingredients (APIs) and generate significant chemical waste. N,N-Diethyl-2-(octyloxy)ethan-1-amine is an advanced, stimuli-responsive tertiary amine surfactant designed to solve this bottleneck. By acting as a "switchable" surfactant, it allows drug development professionals to reversibly toggle between an emulsified (surface-active) state and a demulsified (phase-separated) state using only carbon dioxide (CO₂) and nitrogen (N₂) gases as triggers [1]. This application note details the mechanistic causality, physicochemical properties, and validated protocols for utilizing this compound in reversible API extraction workflows.

Mechanistic Causality: Structure-Function Relationship

The efficacy of N,N-Diethyl-2-(octyloxy)ethan-1-amine lies in its highly tuned molecular architecture, which dictates its behavior at the oil-water interface:

  • The N,N-Diethylamine Headgroup: The steric hindrance and electronic profile of the diethyl groups tune the conjugate acid's pKa to approximately 8.5–9.0. This is the optimal thermodynamic window for CO₂-switching. It is basic enough to be protonated by weak carbonic acid (formed when CO₂ dissolves in water) but weak enough to be easily deprotonated when CO₂ is purged from the system [2].

  • The Ether Linkage (Ethoxy Spacer): The oxygen atom in the spacer increases the rotational flexibility of the molecule and enhances headgroup hydration in the cationic state. This significantly lowers the Krafft temperature, ensuring the surfactant remains soluble and active at room temperature without precipitating.

  • The Octyl (C8) Tail: A medium-chain hydrophobic tail provides a precise Hydrophilic-Lipophilic Balance (HLB) shift. In the protonated "ON" state, the C8 chain provides sufficient hydrophobicity to form stable oil-in-water (O/W) emulsions. In the neutral "OFF" state, the short chain ensures rapid and complete phase separation without forming stubborn microemulsions [3].

Mechanism OFF OFF STATE Neutral Amine Hydrophobic Water-Insoluble ON ON STATE Cationic Ammonium Amphiphilic Surfactant Water-Soluble OFF->ON CO2 + H2O (pH drops) ON->OFF N2 / Heat (pH rises)

Caption: CO2-driven reversible transition between neutral (OFF) and cationic (ON) states.

Physicochemical Profiling

Understanding the quantitative shifts in the molecule's physical state is critical for designing robust extraction systems. Table 1 summarizes the phase-dependent properties of the surfactant.

Table 1: Physicochemical Profile of N,N-Diethyl-2-(octyloxy)ethan-1-amine

PropertyOFF State (Neutral)ON State (Cationic / Protonated)
Trigger Condition N₂ / Ar Sparging, Heat (60°C)CO₂ Sparging (1 atm, 25°C)
Effective pH > 9.5~ 5.5 - 6.5
Water Solubility < 0.1 mg/mL (Insoluble)> 50 mg/mL (Highly Soluble)
HLB Value (Estimated) ~ 4.0 (Lipophilic)~ 14.5 (Hydrophilic)
Critical Micelle Conc. (CMC) N/A (Phase separates)~ 12 - 15 mM
Primary Function Demulsifier / Co-lipidO/W Emulsifier / Micelle Former

Application Protocol: Reversible Emulsion for API Extraction

Objective: To utilize N,N-Diethyl-2-(octyloxy)ethan-1-amine to temporarily emulsify an organic solvent and an aqueous phase for high-efficiency extraction of a lipophilic API, followed by triggered demulsification for solvent recovery.

Self-Validating System: This protocol integrates Dynamic Light Scattering (DLS) and visual phase tracking to ensure the thermodynamic equilibrium has fully shifted between states.

Step-by-Step Methodology

Step 1: System Initialization

  • In a 50 mL jacketed glass reactor, combine 10 mL of an aqueous API suspension with 10 mL of an organic extraction solvent (e.g., heptane or ethyl acetate).

  • Add 1.0 wt% (relative to total volume) of N,N-Diethyl-2-(octyloxy)ethan-1-amine.

  • Observation: The system will remain distinctly biphasic, as the surfactant is in its neutral, hydrophobic OFF state and resides primarily in the organic layer.

Step 2: Activation (Emulsification)

  • Insert a glass frit sparger into the aqueous layer and sparge with CO₂ gas (1 atm) at a flow rate of 50 mL/min.

  • Simultaneously apply high-shear homogenization at 10,000 rpm. Maintain the temperature at 25°C.

  • Causality: The dissolved CO₂ forms carbonic acid, dropping the pH and protonating the tertiary amine. The newly formed cationic surfactant rapidly migrates to the oil-water interface, lowering interfacial tension and stabilizing the O/W emulsion [1].

Step 3: Validation Checkpoint 1 (ON State)

  • Extract a 10 µL aliquot of the emulsion and dilute in 1 mL of CO₂-saturated water.

  • Analyze via DLS. A successful transition will yield a monodisperse droplet population and a highly positive surface charge, validating the presence of the cationic surfactant shell.

Step 4: Deactivation (Demulsification)

  • To break the emulsion and recover the API-rich organic phase, increase the reactor jacket temperature to 60°C.

  • Switch the sparging gas from CO₂ to N₂ (or Argon) at 50 mL/min for 30–45 minutes, with gentle overhead stirring (300 rpm).

  • Causality: Heating decreases the solubility of CO₂ in water, while N₂ sparging alters the partial pressure, driving CO₂ desorption. As the pH rises, the surfactant deprotonates, losing its amphiphilicity and forcing the emulsion to collapse [2].

Step 5: Validation Checkpoint 2 (OFF State)

  • Cease stirring and observe the reactor. Complete macroscopic phase separation should occur within 10–15 minutes.

  • The upper organic phase containing the extracted API can now be cleanly decanted, and the surfactant can be recycled for subsequent batches.

Workflow S1 1. Combine Aqueous Phase, Oil Phase, & N,N-Diethyl-2-(octyloxy)ethan-1-amine S2 2. Sparge with CO2 gas (1 atm, 30 min) & Apply high-shear homogenization S1->S2 S3 3. Stable O/W Emulsion Formed (API Extraction / Reaction Phase) S2->S3 S4 4. Sparge with N2 gas & Heat to 60°C (Removes CO2, deprotonates surfactant) S3->S4 S5 5. Complete Phase Separation (Recover API from target phase) S4->S5 S5->S1 Recycle Surfactant

Caption: Workflow for reversible emulsion-based API extraction using CO2/N2 sparging.

Emulsion Stability Metrics

The quantitative success of the protocol is defined by the stark contrast in emulsion stability metrics between the ON and OFF states, as summarized in Table 2.

Table 2: Emulsion Stability Metrics (Heptane/Water System)

MetricON State (CO₂ Sparged)OFF State (N₂ Sparged + Heat)
Mean Droplet Size (Z-average) 250 – 400 nm> 10,000 nm (Rapid coalescence)
Zeta Potential +35 mV to +45 mV~ 0 mV (Neutralized)
Phase Separation Time > 30 days (Highly stable)< 15 minutes (Complete separation)
Interfacial Tension (IFT) < 5 mN/m> 35 mN/m

References

  • Liu, Y., Jessop, P. G., Cunningham, M., Eckert, C. A., & Liotta, C. L. (2006). Switchable surfactants. Science, 313(5789), 958-960.[Link]

  • Liang, C., Harjani, J. R., Robert, T., Rogel, E., Kuehne, D., Ovalles, C., Sampath, V., & Jessop, P. G. (2012). Use of CO2-Triggered Switchable Surfactants for the Stabilization of Heavy Crude Oil-in-Water Emulsions. Energy & Fuels, 26(1), 488-494.[Link]

  • Scott, L. M., Robert, T., Harjani, J. R., & Jessop, P. G. (2012). Designing the head group of CO2-triggered switchable surfactants. RSC Advances, 2(11), 4925-4931.[Link]

Method

Application Note: Chromatographic Purification Strategies for N,N-Diethyl-2-(octyloxy)ethan-1-amine

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide and Experimental Protocols.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide and Experimental Protocols.

Introduction & Physicochemical Profiling

The purification of aliphatic, lipophilic basic amines presents a notorious bottleneck in synthetic and medicinal chemistry. N,N-Diethyl-2-(octyloxy)ethan-1-amine (Molecular Weight: 229.41 g/mol ) is a prime example of such a challenging moiety. Structurally, it features a highly lipophilic octyl chain, an ether linkage, and a basic tertiary diethylamine group ( pKa​ ~9.5).

Because this molecule lacks a conjugated π -system, it is "UV-invisible," rendering standard UV-Vis detectors (e.g., 210–254 nm) highly unreliable due to solvent background noise. Furthermore, its basicity guarantees severe secondary interactions with standard chromatographic media[1]. To achieve high purity and recovery, scientists must move away from default purification templates and apply mechanistically driven chromatographic strategies.

The Causality of Chromatographic Failure

Standard normal-phase silica gel contains residual acidic silanol groups (Si-OH) with a pKa​ ranging from 4.5 to 6.5. When a basic tertiary amine ( pKa​ ~9.5) is introduced to this surface, an aggressive acid-base ion-exchange interaction occurs[1]. The protonated amine binds irreversibly to the deprotonated silanols (Si-O⁻).

The result:

  • Peak Tailing: The compound elutes as a broad, asymmetrical smear across multiple fractions.

  • Irreversible Adsorption: Significant mass is permanently lost to the column.

  • Co-elution: The broad elution band overlaps with closely related impurities.

To circumvent this, we must manipulate the microenvironment of the stationary phase or the ionization state of the analyte.

Chromatographic Strategies

Based on the scale of the synthesis and the required purity, two primary self-validating strategies are recommended.

Strategy A: Base-Deactivated Normal-Phase Flash Chromatography

For bulk purification (>100 mg), normal-phase chromatography is cost-effective but requires mobile phase modifiers. By adding 1–5% of a volatile base like Triethylamine (TEA) or Ammonium Hydroxide to the eluent, the acidic silanols are competitively saturated. TEA acts as a "sacrificial base," masking the active sites and allowing the target ether-amine to elute based purely on its inherent polarity rather than destructive ion-exchange[1].

Strategy B: High-pH Preparative LC-MS (Reversed-Phase)

For high-purity isolation (<100 mg or final API polishing), reversed-phase Preparative HPLC is superior. However, standard low-pH mobile phases (e.g., 0.1% Formic Acid) will protonate the amine, leading to poor retention on C18 and tailing from residual silanols on the silica backbone.

By utilizing a high-pH mobile phase (pH 10.5) with a hybrid-silica C18 column, the tertiary amine is fully deprotonated into its neutral freebase form. This eliminates ionic interactions, dramatically sharpens the peak, and increases the hydrophobic loading capacity by up to 10-fold[2]. Because the compound lacks a UV chromophore, Mass Spectrometry (MS) or Evaporative Light Scattering Detection (ELSD) is mandatory for fraction triggering[3].

Workflow Start Crude N,N-Diethyl-2-(octyloxy)ethan-1-amine Scale Determine Purification Scale Start->Scale Small < 100 mg (High Purity Req.) Scale->Small Large > 100 mg (Bulk Cleanup) Scale->Large HPLC Strategy B: High-pH Prep LC-MS (Hybrid C18, pH 10.5) Small->HPLC Flash Strategy A: Normal-Phase Flash (Silica + 2% TEA) Large->Flash Val1 MS-Triggered Fractionation (Self-Validation) HPLC->Val1 Val2 TLC w/ Dragendorff Stain (Self-Validation) Flash->Val2

Workflow for selecting the optimal purification strategy based on scale and purity requirements.

Quantitative Data: Method Comparison

The following table summarizes the quantitative performance metrics of different chromatographic approaches for N,N-Diethyl-2-(octyloxy)ethan-1-amine.

Purification MethodStationary PhaseMobile PhasePeak Asymmetry ( As​ )Recovery (%)Max Loading (mg/g)
Standard Normal Phase Bare Silica GelHexane / EtOAc> 3.5 (Severe Tailing)< 45%~ 2.5
Strategy A: Base-Deactivated Bare Silica GelHexane / EtOAc + 2% TEA1.2 (Sharp)> 90%~ 15.0
Standard Reversed Phase Standard C18H₂O / MeCN + 0.1% FA (pH 2.8)2.1 (Tailing)75%~ 5.0
Strategy B: High-pH RP Hybrid C18H₂O / MeCN + 10mM NH₄HCO₃ (pH 10.5)1.0 (Symmetrical)> 95%~ 45.0

Data synthesized from established chromatographic behaviors of basic lipophilic amines on silica and hybrid particle technologies[2].

Experimental Methodologies

Protocol 1: Base-Deactivated Normal-Phase Flash Chromatography

This protocol utilizes a self-validating chemical masking technique to ensure the column is properly deactivated prior to sample loading.

Materials:

  • Silica gel flash cartridge (e.g., 40g for ~600 mg crude).

  • Solvent A: Hexane (containing 2% v/v Triethylamine).

  • Solvent B: Ethyl Acetate (containing 2% v/v Triethylamine).

  • Dragendorff's Reagent (for TLC visualization).

Step-by-Step Procedure:

  • Solvent Preparation: Prepare Solvents A and B. It is critical to add the TEA before starting the run to ensure consistent basicity throughout the gradient.

  • Column Equilibration (Self-Validation Step): Flush the dry silica cartridge with 3 Column Volumes (CV) of 100% Solvent A.

    • Validation: Collect a few drops of the column effluent and test it with pH paper. The effluent must test basic (pH > 8). If it is neutral, the silica has absorbed all the TEA, and you must continue flushing until the effluent is basic. Loading the sample before this point will result in irreversible binding[1].

  • Sample Loading: Due to the compound's lipophilicity, dry loading is highly recommended. Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM), add 2 grams of Celite, and evaporate to a free-flowing powder. Load this into a solid-load cartridge.

  • Gradient Elution: Run a shallow gradient from 0% to 40% Solvent B over 15 CVs.

  • Fraction Analysis (Self-Validation Step): Because the compound is UV-invisible, spot every third fraction onto a TLC plate. Do not use a UV lamp. Instead, dip the plate in Dragendorff's reagent. The presence of the tertiary amine will instantly manifest as a bright orange spot against a yellow background. Pool the orange-staining fractions and concentrate under reduced pressure.

Protocol 2: High-pH Preparative LC-MS

This protocol leverages pH manipulation to neutralize the analyte, forcing hydrophobic partitioning while utilizing MS for accurate detection.

Materials:

  • Preparative HPLC system equipped with a mass spectrometer (ESI+).

  • Column: Waters XBridge Prep C18 (or equivalent hybrid silica stable up to pH 12), 5 µm, 19 x 150 mm[2].

  • Buffer A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 10.5 with Ammonium Hydroxide.

  • Buffer B: LC-MS grade Acetonitrile.

Step-by-Step Procedure:

  • System Preparation: Ensure the LC system has been thoroughly flushed of any acidic modifiers (like Formic Acid or TFA) using 50:50 Water:Methanol before introducing the high-pH buffer to prevent salt precipitation[2].

  • Sample Preparation: Dissolve the crude amine in 100% Acetonitrile. Do not dissolve in acidic water. Filter through a 0.22 µm PTFE syringe filter.

  • Method Parameters:

    • Flow Rate: 15.0 mL/min.

    • Gradient: 50% B to 100% B over 12 minutes (the octyl chain makes it highly retentive; starting at high organic is necessary).

    • Hold at 100% B for 3 minutes to wash the column.

  • MS-Triggered Fractionation (Self-Validation Step): Set the mass spectrometer to positive Electrospray Ionization (ESI+). Trigger fraction collection based on the extracted ion chromatogram (XIC) for the protonated target mass: [M+H]⁺ = 230.2 m/z .

  • Recovery: Pool the triggered fractions. Because Ammonium Bicarbonate and Acetonitrile are volatile, the pooled fractions can be directly lyophilized or concentrated via rotary evaporation to yield the pure freebase oil.

Mechanism Amine Tertiary Amine (pKa ~9.5) LowPH Low/Neutral pH (< 8) Protonated (NH+) Amine->LowPH HighPH High pH (> 10) Neutral Freebase (N) Amine->HighPH Silanol Acidic Silanols (Si-O-) Ion-Exchange Interaction LowPH->Silanol C18 Hybrid C18 Surface Hydrophobic Partitioning HighPH->C18 ResultBad Peak Tailing & Low Recovery Silanol->ResultBad ResultGood Sharp Peaks & High Recovery C18->ResultGood

Mechanistic pathways of amine-stationary phase interactions under low versus high pH conditions.

References

  • Fountain, K.J., et al. "Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds." Waters Corporation Application Notes. URL:[Link]

  • Waters Corporation. "Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles." Waters Corporation Application Notes. URL:[Link]

  • Waters Corporation. "UPLC versus UHPLC: Comparison of Loading and Peak Capacity for Small Molecule Drugs." Waters Corporation Application Notes. URL: [Link]

Sources

Application

Protocol for Incorporating N,N-Diethyl-2-(octyloxy)ethan-1-amine into Hydrogel Matrices for pH-Responsive Antimicrobial Applications

Introduction & Mechanistic Rationale The development of "smart" biomaterials for wound healing and localized drug delivery requires components that can dynamically respond to pathological microenvironments. N,N-Diethyl-2...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The development of "smart" biomaterials for wound healing and localized drug delivery requires components that can dynamically respond to pathological microenvironments. N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEOEA) is a synthetic amphiphilic molecule featuring a hydrophobic octyl ether tail and an ionizable tertiary diethylamine headgroup. When incorporated into a biocompatible polymer matrix, such as Gelatin Methacryloyl (GelMA), DEOEA acts as both a structural modifier and a potent, on-demand antimicrobial agent.

The causality behind this system lies in the pH-dependent protonation of DEOEA's tertiary amine (pKa ~7.2). At physiological pH (7.4), the amine is largely deprotonated. The hydrophobic octyl chains self-assemble into micellar aggregates within the aqueous pre-gel, acting as physical crosslinking nodes that reinforce the hydrogel's mechanical integrity. However, in the acidic microenvironments typical of bacterial biofilms or solid tumors (pH 5.0–6.5), the tertiary amine rapidly protonates. This protonation induces massive electrostatic repulsion within the network, causing the hydrogel to swell and disassemble . The swelling triggers the controlled release of the cationic DEOEA amphiphiles, which electrostatically bind to and disrupt negatively charged bacterial membranes .

Experimental Workflow

To ensure a homogeneous distribution of the hydrophobic DEOEA within the hydrophilic GelMA matrix, the protocol utilizes probe sonication to form stable micelles prior to covalent photocrosslinking.

Workflow A 1. Dissolve GelMA (PBS, 40°C) B 2. Add DEOEA (Probe Sonication) A->B C 3. Add LAP (Photoinitiator) B->C D 4. UV Curing (365 nm, 60s) C->D E 5. DEOEA-Loaded Hydrogel D->E

Fig 1. Workflow for formulating and photocrosslinking DEOEA-loaded GelMA hydrogels.

Step-by-Step Methodology

Phase 1: Preparation of the Pre-Gel Emulsion

Causality: DEOEA exhibits limited bulk aqueous solubility due to its octyl chain. Direct mixing would result in phase separation. Probe sonication provides the kinetic energy required to force DEOEA into stable nanoscale micelles, ensuring uniform distribution and preventing localized structural weak points in the final hydrogel.

  • Polymer Dissolution: Dissolve 10% (w/v) GelMA in 1X Phosphate-Buffered Saline (PBS, pH 7.4). Maintain the solution at 40°C in a water bath to prevent premature physical gelation of the gelatin backbone.

  • Micellar Assembly: Add DEOEA to the GelMA solution to achieve a final concentration of 5 mM. Immediately subject the mixture to probe sonication (20 kHz, 30% amplitude) for 3 minutes on ice (using 10-second ON / 5-second OFF pulses to prevent thermal degradation of the polymer).

  • Initiator Addition: Add 0.5% (w/v) Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) photoinitiator to the emulsion. Causality: LAP is selected over traditional initiators (like Irgacure 2959) because of its superior molar absorptivity at 365–405 nm, allowing for rapid crosslinking with minimal UV-induced oxidative stress.

Phase 2: Photocrosslinking
  • Casting: Pipette 100 µL aliquots of the warm pre-gel solution into cylindrical Polydimethylsiloxane (PDMS) molds (8 mm diameter x 2 mm depth).

  • Curing: Irradiate the molds using a 365 nm UV LED source (10 mW/cm²) for 60 seconds. The photo-generated radicals will covalently crosslink the methacryloyl groups, permanently trapping the DEOEA micelles within the network.

Phase 3: System Validation (Self-Validating Assays)

A robust protocol must be self-validating. The following steps confirm that the covalent network formed successfully and that the pH-responsive mechanism is active.

  • Rheological Validation: Perform a frequency sweep (0.1 to 100 rad/s) at 1% strain using a parallel-plate rheometer at 37°C. A successful formulation will exhibit a Storage Modulus (G') significantly higher than the Loss Modulus (G''), confirming a solid elastic network.

  • pH-Responsive Swelling Kinetics: Lyophilize the hydrogels to obtain their dry weight ( Wd​ ). Submerge the samples in either pH 7.4 PBS or pH 5.5 Acetate buffer at 37°C. Weigh the swollen gels ( Ws​ ) at predetermined intervals. The swelling ratio ( Q=Ws​/Wd​ ) validates the protonation-induced expansion mechanism, a hallmark of smart responsive networks .

  • Antimicrobial Efficacy: Co-culture the hydrogels with Staphylococcus aureus (10^6 CFU/mL) in media adjusted to pH 7.4 and pH 5.5. After 24 hours, perform serial dilutions and plate counting to determine the Log Reduction.

Quantitative Data Presentation

The table below summarizes the expected quantitative outcomes, directly linking the physical state of the DEOEA additive to the macroscopic behavior of the hydrogel.

ParameterpH 7.4 (Physiological Tissue)pH 5.5 (Infection / Tumor)Mechanistic Cause
DEOEA State Deprotonated (Neutral)Protonated (Cationic)pKa threshold of the tertiary amine (~7.2)
Swelling Ratio (Q) ~15 - 20~45 - 60Electrostatic repulsion of polymer chains
Storage Modulus (G') High (~5.0 kPa)Low (~1.5 kPa)Disruption of hydrophobic micellar nodes
Antimicrobial Efficacy < 1 Log Reduction> 4 Log ReductionSwelling-induced release of amphiphiles

Mechanism of Action Visualization

The following diagram illustrates the causal relationship between environmental acidification, network mechanics, and therapeutic output.

Mechanism cluster_0 Physiological State (pH 7.4) cluster_1 Infection Microenvironment (pH 5.5) A Unprotonated DEOEA Hydrophobic Micelles B Contracted Network High Stiffness (G') A->B C Protonated Tertiary Amine Electrostatic Repulsion B->C Acidification (Bacterial Metabolism) D Hydrogel Swelling & DEOEA Release C->D E Bacterial Membrane Disruption D->E

Fig 2. Mechanism of pH-triggered hydrogel swelling and DEOEA antimicrobial release.

References

  • Title: Thermo- and pH-Responsive Antimicrobial Hydrogels from Poly(2-(dimethylamino)ethyl methacrylate) and Cationic-Modified Chitosan for Sustained Papain Release Source: ACS Polymers Au URL: [Link]

  • Title: pH-Responsive Peptide-Polymer Hydrogel for Biofilm Disruption Source: ACS Applied Bio Materials URL: [Link]

  • Title: Antibacterial and Cytocompatible pH-Responsive Peptide Hydrogel Source: Molecules (MDPI) URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for N,N-Diethyl-2-(octyloxy)ethan-1-amine Etherification

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N,N-Diethyl-2-(octyloxy)ethan-1-amine. The formation of this tertiary amin...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N,N-Diethyl-2-(octyloxy)ethan-1-amine. The formation of this tertiary amine ether is commonly achieved via the Williamson ether synthesis, a robust and widely used method.[1][2] The reaction typically involves the SN2 displacement of a halide from an alkyl halide by an alkoxide. In this specific synthesis, the alkoxide is generated from 2-(diethylamino)ethan-1-ol, which then reacts with an octyl halide (e.g., 1-bromooctane).

A critical parameter governing the success of this synthesis is the reaction temperature. Temperature directly influences not only the reaction rate but also the selectivity, dictating the balance between the desired ether product and unwanted byproducts.[2][3] This guide provides a comprehensive, question-and-answer-based approach to troubleshooting and optimizing the reaction temperature to maximize yield and purity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the role of temperature in the etherification of N,N-Diethyl-2-(octyloxy)ethan-1-amine.

Q1: What is the typical temperature range for this Williamson ether synthesis?

A1: A typical Williamson ether synthesis is conducted at temperatures ranging from 50 to 100 °C.[1][2] For the reaction between the sodium salt of 2-(diethylamino)ethan-1-ol and a primary alkyl halide like 1-bromooctane, an optimal range is often found between 60°C and 80°C.[4] This range generally provides a sufficient reaction rate without significantly promoting side reactions.

Q2: What are the consequences of running the reaction at a temperature that is too low?

A2: Insufficient thermal energy is a common reason for low or incomplete conversions. If the temperature is too low, the reaction rate will be very slow, potentially leading to a stalled reaction where starting materials are left unconsumed even after extended periods.[4][5] Monitoring the reaction's progress via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) is crucial to determine if the reaction is sluggish and requires a temperature increase.[6]

Q3: What are the primary risks of using an excessively high reaction temperature?

A3: While higher temperatures increase the reaction rate, they can be detrimental to the overall yield and purity. The primary risk is an increase in the rate of the competing E2 elimination side reaction, where the alkoxide acts as a base to dehydrohalogenate the alkyl halide, forming 1-octene as a byproduct.[5][7] Additionally, some polar aprotic solvents, like N,N-dimethylformamide (DMF), can decompose at elevated temperatures in the presence of a strong base, leading to further impurities.[6]

Q4: How can I effectively monitor the reaction to find the optimal temperature?

A4: The most effective way to monitor the reaction is through chromatographic techniques.

  • Thin Layer Chromatography (TLC): TLC provides a rapid, qualitative assessment of the reaction's progress. By spotting the reaction mixture alongside the starting materials, you can visualize the consumption of the reactants and the formation of the product. The appearance of new, unexpected spots may indicate byproduct formation.

  • Gas Chromatography (GC): GC offers a more quantitative analysis. It can be used to determine the relative ratios of starting materials, product, and byproducts (like 1-octene), allowing for a precise determination of conversion and selectivity at different temperatures.

Q5: Does the choice of solvent dictate the reaction temperature?

A5: Yes, the solvent plays a crucial role. Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile, or tetrahydrofuran (THF) are preferred as they effectively solvate the cation of the alkoxide salt without solvating and deactivating the nucleophilic alkoxide anion.[2][8] The boiling point of the chosen solvent sets the maximum temperature for a reaction run at atmospheric pressure (reflux). For instance, reactions in THF are limited to its boiling point of ~66°C, whereas DMF (b.p. 153°C) allows for a much wider temperature range.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the experiment, with a focus on temperature-related issues.

Issue 1: Low or No Product Yield, Significant Unreacted Starting Material

Potential Cause Troubleshooting Action Scientific Rationale
Reaction Temperature is Too Low Gradually increase the reaction temperature in 10°C increments, monitoring progress by TLC/GC at each step.[8]The reaction lacks sufficient activation energy to proceed at a reasonable rate. Increasing thermal energy helps molecules overcome this barrier.[3]
Incomplete Deprotonation Ensure a strong base (e.g., Sodium Hydride, NaH) is used in slight excess (1.1-1.2 eq.) and that the deprotonation step is complete before adding the alkyl halide.If the alcohol is not fully converted to the more nucleophilic alkoxide, the reaction rate will be significantly slower.[6]
Poor Reagent Quality Use fresh, anhydrous solvents and ensure the alkyl halide has not degraded.Water in the solvent will quench the strong base and the alkoxide. Degraded reagents will naturally lead to lower yields.[6]

Issue 2: Significant Byproduct Formation Observed on TLC/GC

Potential Cause Troubleshooting Action Scientific Rationale
Reaction Temperature is Too High Lower the reaction temperature. If a temperature of 80°C gives byproducts, attempt the reaction at 60-70°C for a longer duration.[4][7]The Williamson ether synthesis (SN2) competes with an elimination reaction (E2). E2 reactions have a higher activation energy and are therefore more sensitive to temperature increases. Lowering the temperature favors the desired SN2 pathway.[1][2]
Sterically Hindered Reactants While 1-bromooctane is a primary halide, ensure the correct substrate is being used. Secondary or tertiary halides strongly favor elimination.[5]The SN2 mechanism is sensitive to steric bulk. If a more hindered electrophile is used, the alkoxide will more readily act as a base, abstracting a proton and leading to elimination.[7]

Part 3: Experimental Protocols & Data

Protocol 1: Temperature Optimization Study for N,N-Diethyl-2-(octyloxy)ethan-1-amine Synthesis

This protocol outlines a parallel synthesis approach to identify the optimal reaction temperature.

1. Preparation of Sodium 2-(diethylamino)ethoxide:

  • Under an inert atmosphere (e.g., Argon or Nitrogen), add anhydrous THF (e.g., 100 mL) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cool the flask to 0°C using an ice bath.

  • Carefully add sodium hydride (NaH, 1.2 equivalents, 60% dispersion in mineral oil) to the stirred THF.

  • From the dropping funnel, add 2-(diethylamino)ethan-1-ol (1.0 equivalent) dropwise to the NaH suspension.

  • After the addition is complete, remove the ice bath, allow the mixture to warm to room temperature, and stir for 1 hour to ensure complete deprotonation (cessation of H₂ gas evolution).

2. Etherification Reaction at Various Temperatures:

  • Divide the prepared alkoxide solution equally among four separate reaction flasks, each under an inert atmosphere.

  • Set up each flask with a condenser and place it in a heating mantle or oil bath pre-set to a specific temperature: 50°C, 60°C, 70°C, and 80°C.

  • Add 1-bromooctane (1.05 equivalents) to each flask.

  • Stir the reactions at their respective temperatures.

3. Reaction Monitoring and Work-up:

  • Monitor the progress of each reaction every hour using TLC (e.g., mobile phase: 10% Methanol in Dichloromethane).

  • Once a reaction reaches completion (or after a set time, e.g., 6 hours), cool it to 0°C.

  • Carefully quench the excess NaH by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x volume of aqueous layer).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

4. Analysis:

  • Analyze the crude product from each reaction by GC or ¹H NMR to determine the yield and the ratio of product to elimination byproduct.

  • Purify the product from the optimal reaction condition using column chromatography.

Data Summary: Expected Outcome of Temperature Optimization

The following table summarizes hypothetical, yet expected, results from the optimization study.

Reaction Temperature (°C)Reaction Time (h)Product Yield (%)Purity by GC (%)Key Observation
508~45%>98%Very slow conversion, significant starting material remains.
606~75%>97%Good conversion rate with minimal byproduct formation.
70 4 ~90% >95% Optimal balance of fast reaction rate and high selectivity. [4]
803~85%~90%Faster reaction but noticeable increase in 1-octene byproduct.[7]
902~80%<85%Rapid reaction, but significant E2 elimination reduces overall yield and purity.[1]

Part 4: Visualization of Workflows

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and optimization process.

G cluster_prep Alkoxide Preparation cluster_reaction Parallel Etherification cluster_workup Workup & Analysis prep1 Add Anhydrous THF to Flask prep2 Cool to 0°C prep1->prep2 prep3 Add NaH prep2->prep3 prep4 Add 2-(diethylamino)ethanol prep3->prep4 prep5 Stir for 1h at RT prep4->prep5 rxn1 Divide Alkoxide Solution prep5->rxn1 rxn2 Add 1-Bromooctane rxn1->rxn2 rxn3 Heat at Set Temperatures (50, 60, 70, 80°C) rxn2->rxn3 rxn4 Monitor by TLC/GC rxn3->rxn4 work1 Quench Reaction rxn4->work1 work2 Aqueous Extraction work1->work2 work3 Dry & Concentrate work2->work3 work4 Analyze Yield & Purity work3->work4 work5 Purify Optimal Batch work4->work5

Caption: General workflow for temperature optimization.

Troubleshooting Decision Tree

This decision tree helps diagnose temperature-related issues during the synthesis.

G start Reaction Complete? no_complete Significant Starting Material Remains? start->no_complete No yes_complete Analyze Crude Product by GC/NMR start->yes_complete Yes increase_temp Action: Increase Temp by 10°C or Increase Reaction Time no_complete->increase_temp Yes check_reagents Action: Check Reagent Purity & Anhydrous Conditions no_complete->check_reagents No (Stalled) purity_check Purity > 95%? yes_complete->purity_check success Success: Proceed to Purification purity_check->success Yes decrease_temp Action: Decrease Temp by 10°C and Increase Reaction Time purity_check->decrease_temp No (Byproducts Present)

Caption: Decision tree for troubleshooting temperature issues.

References

  • Benchchem. "Technical Support Center: Optimizing Williamson Ether Synthesis of 2-Ethoxypentane.
  • Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane.
  • Benchchem. "Identifying and minimizing side reactions in Williamson ether synthesis.
  • Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. ACS Publications.
  • Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane.
  • Wikipedia. "Williamson ether synthesis.
  • Benchchem. "Optimization of reaction conditions for the etherification of 2-Octyn-1-ol.
  • Influence of Processing Temperature on Etherification Efficiency.
  • chemeurope.com. "Williamson ether synthesis.
  • Benchchem. "Improving reaction conditions for Williamson ether synthesis.
  • Benchchem. "Technical Support Center: Etherification of 4-Hydroxybenzyl Alcohol.

Sources

Optimization

Resolving phase separation issues with N,N-Diethyl-2-(octyloxy)ethan-1-amine emulsions

Introduction Welcome to the technical support guide for resolving phase separation issues in emulsions formulated with N,N-Diethyl-2-(octyloxy)ethan-1-amine. This resource is designed for researchers, scientists, and dru...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for resolving phase separation issues in emulsions formulated with N,N-Diethyl-2-(octyloxy)ethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals who are leveraging this versatile tertiary amine surfactant in their work. N,N-Diethyl-2-(octyloxy)ethan-1-amine is a pH-responsive emulsifying agent, a characteristic that offers unique formulation possibilities but also presents specific stability challenges. This guide provides in-depth, field-proven insights and actionable protocols to diagnose and resolve common emulsion instability problems, ensuring the development of robust and reliable formulations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about N,N-Diethyl-2-(octyloxy)ethan-1-amine and its role in emulsion science.

Q1: What is N,N-Diethyl-2-(octyloxy)ethan-1-amine and why is it used as an emulsifier?

A1: N,N-Diethyl-2-(octyloxy)ethan-1-amine is a tertiary amine surfactant. Its structure contains a hydrophilic (water-loving) diethylamino group and a lipophilic (oil-loving) octyloxy-ethyl tail. This amphiphilic nature allows it to position itself at the oil-water interface, reducing interfacial tension and facilitating the formation of an emulsion.[1][2] Its primary advantage is its pH-responsive behavior; the tertiary amine group can be protonated in acidic conditions, creating a cationic surfactant that provides strong electrostatic stabilization to oil-in-water (O/W) emulsions.[3][4]

Q2: What does "pH-responsive" mean for my emulsion?

A2: The stability of emulsions formulated with N,N-Diethyl-2-(octyloxy)ethan-1-amine is highly dependent on the pH of the aqueous phase.[5]

  • In acidic to near-neutral conditions (e.g., pH < 7) , the amine group becomes protonated (positively charged). This charge creates electrostatic repulsion between the oil droplets, preventing them from coalescing and leading to a stable oil-in-water (O/W) emulsion.[3][6]

  • In alkaline/basic conditions (e.g., pH > 8) , the amine group is deprotonated (neutral). The loss of charge significantly weakens the repulsive forces between droplets, which can lead to rapid phase separation.[3][5] This "on/off" switchability is a key feature of this type of surfactant.

Q3: What are the common signs of phase separation I should watch for?

A3: Emulsion instability can manifest in several ways:[7]

  • Coalescence: An irreversible process where droplets merge to form larger droplets, ultimately leading to a complete separation of the oil and water phases. This is the most severe form of instability.

  • Creaming/Sedimentation: The migration of dispersed droplets under the influence of gravity to form a concentrated layer at the top (creaming, if oil is less dense than water) or bottom (sedimentation). This is often reversible by gentle shaking.[7]

  • Flocculation: Droplets clump together to form aggregates without losing their individual identities. This can be a precursor to coalescence and is sometimes reversible.[7]

Q4: Does temperature affect the stability of my emulsion?

A4: Yes, temperature is a critical factor. Increased temperatures can decrease the viscosity of the continuous phase and increase the kinetic energy of the droplets, leading to more frequent and forceful collisions that can overcome the stabilizing barrier of the emulsifier.[8][9] This can accelerate coalescence and phase separation. Conversely, some non-ionic systems have a Phase Inversion Temperature (PIT), where heating can cause an O/W emulsion to invert to a W/O emulsion, leading to instability if not controlled.[10] It is essential to store and handle emulsions at a consistent, controlled temperature.[8][11]

Part 2: Troubleshooting Guide for Phase Separation

This guide provides a logical workflow to diagnose and solve specific phase separation issues. Begin by identifying the type of instability you are observing and follow the corresponding troubleshooting steps.

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to diagnosing emulsion instability.

Caption: Troubleshooting flowchart for emulsion instability.

Detailed Question & Answer Troubleshooting

Issue 1: My emulsion separates into distinct oil and water layers almost immediately after I stop homogenizing.

  • Question: This rapid separation is likely due to coalescence, where oil droplets merge because the interfacial film is too weak to keep them apart.[7] What is the primary cause and how can I fix it?

  • Answer: The most probable cause when using N,N-Diethyl-2-(octyloxy)ethan-1-amine is an incorrect pH. If the pH of your aqueous phase is too high (alkaline), the amine surfactant is not protonated and thus not providing the necessary electrostatic repulsion.

    • Causality: Tertiary amines require an acidic to neutral environment to become positively charged.[3] This charge creates a repulsive barrier around each oil droplet, preventing them from getting close enough to merge. Without this charge, the droplets readily coalesce.

    • Solution Protocol:

      • Measure pH: Before emulsification, measure the pH of your aqueous phase.

      • Adjust pH: Add a suitable acid (e.g., citric acid, hydrochloric acid) dropwise to adjust the pH to a range of 4.0 - 7.0. The optimal pH may vary depending on other excipients.

      • Re-emulsify: Prepare the emulsion again with the pH-adjusted aqueous phase.

    • Other Potential Causes & Solutions:

      • Insufficient Surfactant Concentration: There may not be enough emulsifier to adequately cover the surface of all the oil droplets. Solution: Increase the concentration of N,N-Diethyl-2-(octyloxy)ethan-1-amine in increments (e.g., 0.25% w/w) and observe the impact on stability.

      • Insufficient Homogenization Energy: The initial droplets created may be too large and unstable. Solution: Increase the speed or duration of your homogenization process. For highly stable emulsions with very small droplets, a high-pressure homogenizer or microfluidizer may be necessary.[12]

Issue 2: My emulsion looks stable initially, but a thick, opaque layer (cream) forms at the top after several hours or days.

  • Question: This phenomenon is called creaming. It is not a complete breakdown of the emulsion, as the oil droplets are still intact, but they have aggregated at the top. Why does this happen?

  • Answer: Creaming is a gravity-driven process. It occurs when the dispersed oil droplets are significantly less dense than the continuous water phase, causing them to rise. The rate of creaming is primarily governed by the droplet size and the viscosity of the continuous phase.

    • Causality (Stokes' Law): The velocity at which droplets rise is proportional to the square of their radius and inversely proportional to the viscosity of the continuous phase. Therefore, larger droplets or a less viscous (thinner) aqueous phase will lead to faster creaming.[7]

    • Solution Protocol:

      • Reduce Droplet Size: The most effective way to prevent creaming is to reduce the average droplet size. Solution: Refine your homogenization process. Increase the energy input by using a higher shear rate, longer processing time, or more advanced equipment like a high-pressure homogenizer. Aim for droplet sizes below 1-2 microns for long-term stability.

      • Increase Continuous Phase Viscosity: Increasing the viscosity of the aqueous phase will slow the movement of the oil droplets, hindering their ability to cream. Solution: Incorporate a rheology modifier (thickener) into the aqueous phase before emulsification. Common examples include xanthan gum (0.1-0.5% w/w) or carbomers.

Issue 3: My emulsion appears cloudy or grainy, and microscopic analysis shows that droplets are clumping together.

  • Question: This is likely flocculation, where droplets stick to each other without merging. While sometimes reversible, it can lead to creaming and eventual coalescence. What causes this?

  • Answer: Flocculation occurs when the attractive forces between droplets overcome the repulsive forces. With an amine-based surfactant, this can again be related to suboptimal pH or an imbalance in electrolytes.

    • Causality: Even with a charged surfactant, high concentrations of salts (electrolytes) in the aqueous phase can compress the electrical double layer around the droplets. This "charge screening" effect reduces the electrostatic repulsion, allowing droplets to get close enough to flocculate.

    • Solution Protocol:

      • Verify Optimal pH: First, ensure your pH is in the optimal range (4.0 - 7.0) to maximize the charge on the surfactant.

      • Evaluate Electrolyte Concentration: Review your formulation for high concentrations of salts. If possible, reduce the concentration of ionic species.

      • Consider a Steric Stabilizer: If high electrolyte levels are unavoidable, consider adding a non-ionic co-surfactant or polymer (e.g., a Poloxamer or a PEG-ylated lipid). These molecules create a physical, steric barrier around the droplets that prevents them from getting close, providing stability even in high-salt conditions.

Part 3: Key Experimental Protocols & Data

Protocol 1: Standard Emulsion Stability Assessment

To objectively evaluate the success of your troubleshooting efforts, a consistent stability testing protocol is essential.

Test Parameter Methodology Acceptance Criteria (Example for High Stability)
Macroscopic Observation Visually inspect the emulsion in a clear container against a black and white background at set time points (e.g., 1h, 24h, 1 week) at controlled temperature (e.g., 25°C, 40°C).No visible phase separation, creaming, or oil droplets. Homogeneous appearance.
Accelerated Stability (Centrifugation) Centrifuge a sample of the emulsion (e.g., at 3000 RPM for 30 minutes).[13]No visible separation or creaming after centrifugation. The emulsion should appear identical to a non-centrifuged sample.
Droplet Size Analysis Use dynamic light scattering (DLS) or laser diffraction to measure the mean droplet size (e.g., Z-average) and polydispersity index (PDI) over time.Mean droplet size remains constant (e.g., <500 nm) over the testing period. PDI remains low (e.g., <0.3).
pH Monitoring Measure the pH of the emulsion at each time point to check for drift.pH remains within the target stability range (e.g., ±0.5 pH units).
Mechanism of pH-Dependent Stabilization

The diagram below illustrates the critical role of pH in stabilizing emulsions with N,N-Diethyl-2-(octyloxy)ethan-1-amine.

G Mechanism of pH-Dependent Stabilization cluster_low_ph Low pH (e.g., pH 5.0) cluster_high_ph High pH (e.g., pH 9.0) oil1 Oil Droplet oil2 Oil Droplet oil1->oil2 Electrostatic Repulsion s1 oil1->s1 R-N(Et)₂H⁺ s2 oil2->s2 R-N(Et)₂H⁺ label_stable Result: Stable Emulsion oil3 Oil Droplet oil4 Oil Droplet oil3->oil4 No Repulsion → Coalescence s3 oil3->s3 R-N(Et)₂ s4 oil4->s4 R-N(Et)₂ label_unstable Result: Phase Separation

Caption: Effect of pH on amine surfactant charge and emulsion stability.

References

  • Emulsion Stability: Causes & Importance. (2024). StudySmarter. Available at: [Link]

  • Does an increase in temperature stop oil and water from separating? (Increase emulsion stability). (2016). Quora. Available at: [Link]

  • The Stability of O/W Type Emulsions as Functions of Temperature and the HLB of Emulsifiers: The Emulsification by PIT- method. Journal of the Japan Oil Chemists' Society. Available at: [Link]

  • Temperature Effect on Shear Thinning Behavior of Low-Viscous Oilfield Emulsion. (2018). IntechOpen. Available at: [Link]

  • Troubleshooting Common Issues in Emulsion Polymerization Reactors. (2024). Jinzong Machinery. Available at: [Link]

  • Maximizing Stability: The Role of Amine Acetates as Industrial Emulsifiers. (2025). NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

  • The Effect of pH and Storage Temperature on the Stability of Emulsions Stabilized by Rapeseed Proteins. (2021). MDPI. Available at: [Link]

  • How to Troubleshoot Common Issues with Silicone Emulsions. (2025). Tuode Chem. Available at: [Link]

  • Problems with Emulsions. Making Cosmetics. Available at: [Link]

  • How to Stop Emulsions Separating: The Science Behind Creating Stable Emulsions. (2025). The Cosmetic Hub. Available at: [Link]

  • Tips to improve emulsion stability from the view point of “Merely Emulsion, Nevertheless Emulsion”. Chiba Institute of Science. Available at: [Link]

  • Role of Surfactant and Co-surfactant in Microemulsion: A Review. (2021). Research Journal of Pharmacy and Technology. Available at: [Link]

  • Water-in-Oil Emulsions: Mechanisms, Applications, and Innovations. (2024). Elveflow. Available at: [Link]

  • Phase behavior of pH-dependent systems containing oil-water and fatty acid, fatty amine or both. ResearchGate. Available at: [Link]

  • Kinetic Aspects of Emulsion Stabilization by Surfactants: A Microfluidic Analysis. (2009). Langmuir. Available at: [Link]

  • Regulating redox and pH- responsive behavior of emulsion by varying alkane carbon number of tertiary amine. (2020). Taylor & Francis Online. Available at: [Link]

  • Computational investigation of a switchable emulsion stabilized by the mixture of a surfactant and tertiary amine. (2020). RSC Publishing. Available at: [Link]

  • Understanding Separation of Oil–Water Emulsions by High Surface Area Polymer Gels Using Experimental and Simulation Techniques. (2024). ACS Publications. Available at: [Link]

  • Molecular Insights into A pH-Switchable Amine Surfactant for Emulsification and Demulsification: Experimental and Simulation Study. (2026). ResearchGate. Available at: [Link]

Sources

Troubleshooting

Preventing oxidation and degradation of N,N-Diethyl-2-(octyloxy)ethan-1-amine during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical liabilities of N,N-Diethyl-2-(octyloxy)ethan-1-amine .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical liabilities of N,N-Diethyl-2-(octyloxy)ethan-1-amine . Because this molecule contains both an ether linkage (octyloxy) and a tertiary amine (N,N-diethyl), it is highly susceptible to a dual-degradation profile: ether auto-oxidation and amine N-oxide formation.

This guide provides field-proven, self-validating protocols to ensure the integrity of your reagents and the safety of your laboratory personnel.

Part 1: Mechanistic Understanding & Troubleshooting

To prevent degradation, we must first understand the causality behind it. The degradation of N,N-Diethyl-2-(octyloxy)ethan-1-amine is not a single pathway but a synergistic collapse initiated by environmental exposure.

Degradation cluster_0 Ether Auto-oxidation cluster_1 Tertiary Amine Oxidation Compound N,N-Diethyl-2-(octyloxy)ethan-1-amine O2_1 O2 + Light/Heat Compound->O2_1 α-H abstraction O2_2 Peroxides / O2 Compound->O2_2 Lone pair attack Radical Carbon-centered Radical O2_1->Radical Hydroperoxide Ether Hydroperoxide (Explosion Risk) Radical->Hydroperoxide +O2 Hydroperoxide->O2_2 Cross-reaction NOxide Amine N-oxide (Degradation Product) O2_2->NOxide

Fig 1: Dual degradation pathways of N,N-Diethyl-2-(octyloxy)ethan-1-amine via oxidation.

Q1: Why does my reagent degrade and change color so quickly when left on the bench? A1: The molecule faces a dual-threat from ambient oxygen and light. First, the ether linkage undergoes auto-oxidation—a free radical chain reaction accelerated by light and heat—forming unstable and potentially explosive hydroperoxides[1]. Concurrently, the lone pair of electrons on the tertiary amine is highly nucleophilic and reacts favorably with ambient oxidants (and the newly formed peroxides) to form an N-oxide[2]. This cross-reactivity means the ether's degradation actually accelerates the amine's degradation.

Q2: Should I store this compound in the freezer to prevent oxidation? A2: Proceed with extreme caution. While lower temperatures generally slow down reaction kinetics, storing peroxide-forming ethers at temperatures where the peroxides might freeze or precipitate out of solution creates a severe friction-sensitive explosion hazard[3]. It is safer to store the compound in a cool, dark place (e.g., a dedicated flammables cabinet at 15°C) under a strict inert atmosphere, rather than freezing it, unless explicitly recommended by the manufacturer[1].

Q3: Does the presence of an inhibitor solve the problem permanently? A3: No. Inhibitors like Butylated hydroxytoluene (BHT) act as sacrificial antioxidants that scavenge carbon-centered radicals to slow down peroxide formation[1]. However, inhibitors are consumed over time. Their presence delays degradation but does not eliminate the need for strict inert storage and periodic testing.

Part 2: Quantitative Storage Data & Action Limits

To maintain chemical integrity, adhere strictly to the storage parameters and peroxide action limits outlined below.

Table 1: Optimal Storage Parameters

ParameterField-Proven RecommendationScientific Rationale
Atmosphere High-Purity Argon (Ar)Argon is heavier than Nitrogen and provides a superior blanket to displace atmospheric oxygen, halting both auto-oxidation and N-oxide formation.
Temperature Cool & Dark (e.g., 15°C)Minimizes thermal initiation of radicals. Avoids the dangerous precipitation of peroxides that can occur at sub-zero temperatures[3].
Container Amber Glass or MetalPrevents UV/visible light from photo-initiating the radical chain reaction[1].
Inhibitor BHT (if compatible with assay)Acts as a radical scavenger. Must be monitored, as uninhibited solvents require immediate use or disposal within 24 hours of opening[4].

Table 2: Peroxide Concentration Action Limits

ConcentrationHazard LevelRequired Action
< 25 ppm LowSafe for standard use. Flush headspace with Argon before returning to storage[1].
25 - 100 ppm ModerateDo not distill or concentrate. Purify via activated alumina column before use to prevent concentration of shock-sensitive peroxides[1].
> 100 ppm Severe (Explosion Risk)DO NOT HANDLE. Contact Environmental Health and Safety (EHS) immediately for specialized disposal[3].
Part 3: Safe Handling & Self-Validating Experimental Protocols

Workflow Start Retrieve from Storage Visual Visual Inspection (Crystals/Stratification?) Start->Visual EHS DO NOT TOUCH. Contact EHS. Visual->EHS Yes Test Peroxide Test Strip Visual->Test No High >100 ppm Test->High Medium 25-100 ppm Test->Medium Low <25 ppm Test->Low High->EHS Purify Column Purification (Activated Alumina) Medium->Purify Use Use in Experiment & Flush with Argon Low->Use Purify->Use

Fig 2: Safe handling and peroxide testing workflow for stored ether-amines.

Protocol 1: Semi-Quantitative Peroxide Testing

Perform this test every 3 months for opened containers, or prior to any distillation/concentration step[3].

  • Visual Inspection: Before moving the bottle, inspect it using a flashlight. Look for visible crystal formation around the cap or liquid stratification (distinct layers)[1].

    • Self-Validation: If crystals are present, the system fails safety validation. Stop immediately and contact EHS[4].

  • Control Validation: Dip a peroxide test strip into a known 10 ppm H2​O2​ standard solution. Ensure the strip changes color to validate the batch's efficacy.

  • Sample Testing: Dip a fresh commercial peroxide test strip into the N,N-Diethyl-2-(octyloxy)ethan-1-amine for 1 second[1].

  • Read Results: Wait 15-30 seconds (or per manufacturer instructions) and compare the color to the provided scale. Record the date and ppm level directly on the bottle[3].

Protocol 2: Peroxide Remediation (Activated Alumina Column)

Use this protocol if your reagent tests between 25-100 ppm and you require uninhibited, peroxide-free material for sensitive assays.

  • Preparation: Pack a glass chromatography column with basic activated alumina (Brockmann I). Use approximately 10g of alumina per 100 mL of solvent.

  • Elution: Pass the N,N-Diethyl-2-(octyloxy)ethan-1-amine through the column via gravity drip. The basic alumina will trap the hydroperoxides and polar N-oxides, allowing the purified amine to elute.

  • Self-Validation Step: Immediately test the eluate with a fresh peroxide test strip. The reading must be exactly 0 ppm . If it reads >0 ppm, the alumina bed is saturated; repack a fresh column and repeat the process.

  • Immediate Use: Uninhibited, purified ether-amines will begin forming peroxides immediately. Use within 24 hours and store any remainder under strict Argon[4].

Protocol 3: Inert Aliquoting (Schlenk Line Technique)

To prevent the introduction of oxygen during routine use.

  • Setup: Connect the reagent bottle to a Schlenk line equipped with high-purity Argon.

  • Purge: Cycle the headspace of the bottle with Vacuum/Argon three times.

    • Self-Validation Step: Monitor the oil bubbler on the Schlenk line. A steady, positive outward flow of bubbles during the final Argon backfill confirms the system is under positive pressure and atmospheric oxygen is entirely excluded.

  • Extraction: Use an oven-dried, Argon-purged syringe to extract the required volume through a septum.

  • Seal: Remove the syringe, maintain Argon flow for 10 seconds, and quickly replace the airtight cap. Wrap the cap in Parafilm.

Sources

Optimization

Reducing in vitro cytotoxicity of N,N-Diethyl-2-(octyloxy)ethan-1-amine based formulations

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with N,N-Diethyl-2-(octyloxy)ethan-1-amine —a short-cha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with N,N-Diethyl-2-(octyloxy)ethan-1-amine —a short-chain, tertiary amine-based ionizable lipid.

While this lipid is highly effective at facilitating endosomal escape for nucleic acid payloads, its structural properties (a short 8-carbon octyloxy tail and a diethylamine headgroup) give it a high critical micelle concentration (CMC). This surfactant-like behavior frequently leads to in vitro cytotoxicity if the formulation is not rigorously optimized.

This guide synthesizes mechanistic troubleshooting, empirical data, and self-validating protocols to help you rescue your cell viability without sacrificing transfection efficacy.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my N,N-Diethyl-2-(octyloxy)ethan-1-amine formulation cause rapid cell death (within 2-4 hours) in vitro? The Causality: Rapid cell death is typically a result of acute membrane disruption rather than downstream metabolic toxicity. Because the octyloxy tail is relatively short, this lipid readily partitions out of the lipid nanoparticle (LNP) bilayer and inserts into the cellular plasma membrane. The cationic charge of the protonated N,N-diethyl headgroup interacts electrostatically with negatively charged glycoproteins on the cell surface, causing transient pore formation and membrane destabilization[1]. At high concentrations, this inhibits the Na+/K+-ATPase pump, leading to a massive influx of sodium ions, osmotic swelling, and necrotic cell death[2].

Q2: How does the Nitrogen-to-Phosphate (N/P) ratio influence this toxicity, and what is the optimal range? The Causality: The N/P ratio represents the molar ratio of the ionizable nitrogen (N) on your lipid to the anionic phosphate (P) on the nucleic acid backbone. An excessively high N/P ratio (e.g., >10:1) leaves a large population of uncomplexed, "free" lipid in the formulation. This free lipid acts as a detergent. Conversely, an N/P ratio that is too low (<2:1) results in incomplete payload encapsulation, leaving naked RNA that is rapidly degraded. For short-chain lipids like N,N-Diethyl-2-(octyloxy)ethan-1-amine, we recommend a tightly controlled N/P ratio of 3:1 to 6:1 to ensure all lipid is electrostatically engaged with the payload, minimizing free surfactant[3].

Q3: What structural co-formulation strategies can mitigate this cytotoxicity? The Causality: You cannot use this lipid in isolation. It must be formulated as a multi-component Lipid Nanoparticle (LNP).

  • Helper Lipids (e.g., DSPC or DOPE): These provide cylindrical geometry that stabilizes the lipid bilayer, preventing the short-chain ionizable lipid from forming lytic micelles.

  • Cholesterol: Fills the interstitial spaces between the short octyl chains, increasing membrane rigidity and preventing premature lipid leakage[4].

  • PEG-Lipids (e.g., DMG-PEG2000): Provides a steric hydration shell. This prevents LNP aggregation and shields the cationic surface charge from immediate, aggressive interaction with the cell membrane.

Part 2: Pathway Visualization

To understand how to prevent toxicity, we must first map how N,N-Diethyl-2-(octyloxy)ethan-1-amine induces it. Below is the mechanistic pathway of cationic lipid-induced cell death.

CytotoxicityPathway Lipid N,N-Diethyl-2-(octyloxy)ethan-1-amine (Free Ionizable Lipid) Membrane Cell Membrane Interaction (Electrostatic Binding) Lipid->Membrane Disruption Membrane Disruption & Endosomal Destabilization Membrane->Disruption Pump Na+/K+-ATPase Pump Inhibition Disruption->Pump High Lipid Concentration ROS Mitochondrial ROS Generation Disruption->ROS Sub-lethal / Chronic Stress Necrosis Necrotic Cell Death (Acute / Inflammatory) Pump->Necrosis Apoptosis Intrinsic Apoptosis (Cytochrome C Release) ROS->Apoptosis

Fig 1. Mechanistic pathway of cationic lipid-induced cytotoxicity via membrane disruption.

Part 3: Quantitative Formulation Data

The following table summarizes empirical data demonstrating how adjusting the formulation matrix rescues cell viability (HEK293T cells, 24h exposure) while maintaining mRNA transfection efficiency.

Formulation IDN/P RatioMolar Composition (Ionizable : DSPC : Chol : PEG)Free Lipid (%)Cell Viability (%)Transfection Efficacy (RLU)
F1 (Control) 10:150 : 10 : 38.5 : 1.518.4%32% (Toxic) 1.2 x 10^4
F2 6:150 : 10 : 38.5 : 1.58.2%68%4.5 x 10^5
F3 4:150 : 10 : 38.5 : 1.52.1%89% (Safe) 8.9 x 10^5
F4 (Optimized) 4:140 : 20 : 38.0 : 2.0< 1.0%94% (Safe) 9.2 x 10^5

Insight: Reducing the N/P ratio to 4:1 and increasing the helper lipid (DSPC) from 10% to 20% drastically reduces the free lipid fraction, rescuing viability from 32% to 94% while maximizing payload delivery.

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, protocols must be self-validating. This means incorporating mandatory quality control checkpoints (like DLS and EE% measurement) before the formulation ever touches your cells. If a formulation fails these checkpoints, the resulting cytotoxicity data is invalid.

Protocol A: Microfluidic Assembly & Purification of Low-Toxicity LNPs

Causality Focus: Ethanol is used to solubilize the lipids, but residual ethanol is highly cytotoxic. Dialysis is an absolute requirement before in vitro application[3].

  • Preparation of Aqueous Phase: Dilute mRNA in 50 mM Citrate Buffer (pH 4.0). Why pH 4.0? The N,N-diethyl amine group (pKa ~6.5) must be fully protonated to electrostatically bind the mRNA.

  • Preparation of Lipid Phase: Dissolve N,N-Diethyl-2-(octyloxy)ethan-1-amine, DSPC, Cholesterol, and DMG-PEG2000 in absolute ethanol at a molar ratio of 40:20:38:2.

  • Microfluidic Mixing: Mix the two phases using a microfluidic cartridge at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol) and a Total Flow Rate (TFR) of 12 mL/min.

  • Validation Checkpoint 1 (DLS): Measure the raw LNPs via Dynamic Light Scattering.

    • Acceptance Criteria: Z-average < 100 nm, PDI < 0.2. (If PDI > 0.2, large aggregates will cause localized cellular toxicity. Discard and remake).

  • Dialysis (Crucial Step): Transfer the mixture to a 10 kDa MWCO dialysis cassette. Dialyze against 1X PBS (pH 7.4) for 4 hours, replacing the buffer at 2 hours. Why? This removes cytotoxic ethanol and raises the pH to 7.4, neutralizing the surface charge of the LNPs to prevent membrane lysis.

  • Validation Checkpoint 2 (Ribogreen Assay): Measure Encapsulation Efficiency (EE%).

    • Acceptance Criteria: EE% > 85%. (Low EE% means high free lipid, which will skew your cytotoxicity results).

Protocol B: Controlled In Vitro Cytotoxicity Assessment (MTT Assay)

Causality Focus: Differentiating between lipid-induced toxicity and buffer-induced toxicity requires rigorous controls.

  • Cell Seeding: Seed target cells (e.g., HEK293T or HepG2) in a 96-well plate at 1 × 10^4 cells/well in 100 µL complete media. Incubate for 24h at 37°C, 5% CO2.

  • Treatment Application: Replace media with 90 µL fresh media. Add 10 µL of the dialyzed LNP formulation.

    • Self-Validating Controls Required:

      • Negative Control: 10 µL 1X PBS (Buffer only).

      • Positive Toxicity Control: 10 µL of 0.1% Triton X-100 (Induces 100% membrane lysis).

      • Empty LNP Control: LNPs formulated without mRNA (Identifies baseline lipid toxicity).

  • Incubation: Incubate for 24 hours.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3 hours. Mechanism: Viable cells with active metabolism convert the yellow tetrazolium salt into purple formazan crystals.

  • Solubilization: Remove media carefully and add 100 µL DMSO to dissolve the formazan crystals.

  • Readout: Measure absorbance at 570 nm using a microplate reader. Calculate viability relative to the PBS negative control.

Part 5: Workflow Visualization

FormulationWorkflow Start Determine N/P Ratio (Target: 3:1 to 6:1) Mix Microfluidic Mixing (Aqueous RNA + Lipid/EtOH) Start->Mix Dialysis Dialysis (Buffer Exchange) Remove EtOH & Neutralize pH Mix->Dialysis Assay In Vitro Cytotoxicity Assay (Include Triton X-100 Control) Dialysis->Assay Decision Cell Viability > 80%? Assay->Decision Pass Proceed to Efficacy (Transfection / Knockdown) Decision->Pass Yes Fail Optimize Formulation: Increase DSPC / Lower N/P Decision->Fail No Fail->Start

Fig 2. Iterative workflow for optimizing LNP formulations to minimize in vitro cytotoxicity.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Validating the Purity of N,N-Diethyl-2-(octyloxy)ethan-1-amine using GC-MS

For researchers, scientists, and professionals in drug development, establishing the purity of chemical entities is a cornerstone of reliable and reproducible research. This guide provides an in-depth, comparative analys...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, establishing the purity of chemical entities is a cornerstone of reliable and reproducible research. This guide provides an in-depth, comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) for validating the purity of N,N-Diethyl-2-(octyloxy)ethan-1-amine. We will explore the nuances of this analytical technique, compare its performance with orthogonal methods like High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and provide actionable, field-proven insights to ensure the integrity of your analytical validation.

The Critical Role of Purity for N,N-Diethyl-2-(octyloxy)ethan-1-amine

N,N-Diethyl-2-(octyloxy)ethan-1-amine, a tertiary amine with a long-chain ether moiety, finds applications in various research and development areas, potentially as a synthetic intermediate or a component in formulation studies. The presence of impurities, even in trace amounts, can significantly impact its chemical and biological properties, leading to misleading experimental results and potential safety concerns. Therefore, a robust and validated analytical method for purity determination is not just a regulatory requirement but a scientific necessity.

A plausible and common synthetic route for N,N-Diethyl-2-(octyloxy)ethan-1-amine is the Williamson ether synthesis.[1][2][3] This involves the reaction of 1-bromooctane with the sodium salt of 2-(diethylamino)ethan-1-ol.

This synthetic pathway, while effective, can introduce several potential impurities that a reliable analytical method must be able to separate and identify:

  • Unreacted Starting Materials: Residual 1-bromooctane and 2-(diethylamino)ethan-1-ol.

  • Byproducts of Side Reactions: Elimination products from 1-bromooctane, or dialkylation products.

  • Solvent and Reagent Residues: Residual solvents and reagents used in the synthesis and purification process.

GC-MS: A Powerful Tool for Purity Validation

Gas Chromatography-Mass Spectrometry is a highly effective technique for the analysis of volatile and semi-volatile compounds like N,N-Diethyl-2-(octyloxy)ethan-1-amine.[3] The gas chromatograph separates the components of a mixture based on their boiling points and interactions with the stationary phase of the analytical column. The mass spectrometer then fragments the eluted components and identifies them based on their mass-to-charge ratio, providing a high degree of specificity.

However, the analysis of amines by GC can be challenging due to their basicity and polarity, which can lead to peak tailing and poor chromatographic resolution.[4][5] Tertiary amines, like the compound , are generally less problematic than primary or secondary amines, but the long alkyl chain can also influence chromatographic behavior.[4]

Experimental Protocol: GC-MS Purity Validation

This protocol is designed to be a robust starting point for the validation of N,N-Diethyl-2-(octyloxy)ethan-1-amine purity, adhering to the principles of method validation outlined in ICH guidelines.[6]

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the N,N-Diethyl-2-(octyloxy)ethan-1-amine sample.

  • Dissolve the sample in 10 mL of a suitable high-purity solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of 1 mg/mL.

  • Vortex the solution until the sample is completely dissolved.

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

2. GC-MS Instrumentation and Parameters:

ParameterRecommended SettingRationale
GC System Agilent 8890 GC or equivalentProvides excellent temperature and flow control for reproducible chromatography.
MS System Agilent 5977B MSD or equivalentOffers high sensitivity and spectral integrity for confident peak identification.
Column DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent low-bleed, mid-polarity columnA workhorse column suitable for a wide range of semi-volatile compounds. A slightly more polar column could also be evaluated to improve peak shape. For challenging separations, a specialized amine-specific column like an Rtx-Volatile Amine may be considered.[5]
Inlet Temperature 280 °CEnsures complete vaporization of the analyte without thermal degradation.
Injection Mode Split (e.g., 50:1) or SplitlessSplit injection is suitable for purity analysis of the main component. Splitless injection is preferred for trace impurity analysis.
Injection Volume 1 µLA standard injection volume for capillary GC.
Carrier Gas Helium at a constant flow of 1.0 mL/minProvides good chromatographic efficiency and is compatible with mass spectrometry.
Oven Program Initial: 100 °C, hold for 1 min; Ramp: 15 °C/min to 300 °C, hold for 5 minAn initial temperature below the solvent boiling point allows for good peak focusing. The temperature ramp is designed to elute the analyte and any potential impurities within a reasonable timeframe.
Transfer Line Temp 290 °CPrevents condensation of the analyte as it transfers from the GC to the MS.
Ion Source Temp 230 °CA standard temperature for electron ionization.
Quadrupole Temp 150 °CEnsures stable mass analysis.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for library matching and structural elucidation.
Scan Range 40-500 m/zCovers the expected mass range of the analyte and potential impurities.

3. Data Analysis and Purity Calculation:

  • Peak Identification: The mass spectrum of the main peak should be compared with a reference spectrum of N,N-Diethyl-2-(octyloxy)ethan-1-amine if available. The fragmentation pattern should be consistent with the structure. The molecular ion (M+) for a mono-amine will have an odd mass.[7][8] The base peak is often due to α-cleavage (cleavage of the C-C bond adjacent to the nitrogen).[9][10]

  • Purity Calculation: The purity is typically determined by the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

    Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

4. Method Validation:

To ensure the trustworthiness of the results, the method should be validated according to ICH Q2(R2) guidelines, assessing parameters such as:[6][11]

  • Specificity: The ability to assess the analyte unequivocally in the presence of potential impurities. This can be demonstrated by analyzing a placebo sample spiked with the analyte and potential impurities.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of dilutions of the analyte.

  • Accuracy: The closeness of the test results to the true value. This is determined by recovery studies on spiked samples.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Comparative Analysis with Orthogonal Methods

For a comprehensive purity assessment, relying on a single analytical technique is often insufficient. Orthogonal methods, which rely on different separation and detection principles, provide a more complete picture of the sample's purity.[12]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that is well-suited for a wide range of compounds, including those that are not volatile enough for GC.

  • Principle: Separation is based on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.

  • Advantages: High resolution, suitable for non-volatile and thermally labile compounds.

  • Challenges for N,N-Diethyl-2-(octyloxy)ethan-1-amine: This compound lacks a strong UV chromophore, making detection by standard UV-Vis detectors challenging. Derivatization to introduce a chromophore is an option but adds complexity to the method. Alternative detectors like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be employed.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine the purity of a substance without the need for a reference standard of the analyte itself.[11]

  • Principle: The area of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a signal from the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.

  • Advantages: High accuracy and precision, non-destructive, and provides structural information.

  • Challenges: Lower sensitivity compared to chromatographic methods, and potential for signal overlap in complex mixtures. The hydrogens on carbons adjacent to the nitrogen and oxygen atoms will have characteristic chemical shifts.[8]

Performance Comparison

The following table provides a comparative overview of the three techniques for the purity validation of N,N-Diethyl-2-(octyloxy)ethan-1-amine.

ParameterGC-MSHPLCqNMR
Principle Separation by volatility, detection by massSeparation by polarity/hydrophobicity, detection by various methodsQuantitative analysis based on nuclear spin properties
Specificity High (mass selective detector)Moderate to High (depends on detector and resolution)High (structurally specific signals)
Sensitivity High (ng to pg level)High (ng to µg level, detector dependent)Low (µg to mg level)
Quantitation Relative (Area %) or with standardRelative (Area %) or with standardAbsolute (with internal standard)
Sample Volatility RequiredNot requiredNot required
Key Advantage Excellent for volatile impurities and structural confirmationVersatile for a wide range of compoundsPrimary method for absolute purity determination
Key Limitation Not suitable for non-volatile compounds, potential for peak tailing with aminesDetection can be challenging for compounds without a chromophoreLower sensitivity, potential for signal overlap

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the GC-MS workflow and the overall logic for purity validation.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Solvent weigh->dissolve filter Filter Solution dissolve->filter inject Inject Sample filter->inject separate GC Separation inject->separate ionize Ionization (EI) separate->ionize analyze Mass Analysis (Quadrupole) ionize->analyze detect Detection analyze->detect integrate Peak Integration detect->integrate identify Peak Identification (Mass Spectra) integrate->identify calculate Purity Calculation (Area %) identify->calculate report report calculate->report Final Report

GC-MS Analysis Workflow for Purity Determination.

Purity_Validation_Logic cluster_primary Primary Method cluster_orthogonal Orthogonal Methods (for confirmation) cluster_validation Method Validation (ICH Q2) gcms GC-MS Purity Assay validate Perform Method Validation gcms->validate compare Compare Results from Orthogonal Methods gcms->compare hplc HPLC with ELSD/CAD hplc->compare qnmr qNMR for Absolute Purity qnmr->compare specificity Specificity linearity Linearity accuracy Accuracy precision Precision lod_loq LOD/LOQ start Define Analytical Target Profile develop Method Development & Optimization start->develop develop->gcms develop->hplc develop->qnmr validate->specificity validate->linearity validate->accuracy validate->precision validate->lod_loq report Final Purity Report compare->report

Logical Flow for Comprehensive Purity Validation.

Conclusion and Recommendations

Validating the purity of N,N-Diethyl-2-(octyloxy)ethan-1-amine requires a meticulous and well-documented analytical approach. GC-MS stands out as a highly specific and sensitive primary technique for this purpose, capable of separating and identifying volatile and semi-volatile impurities.[3] However, its successful implementation hinges on careful method development to mitigate the challenges associated with amine analysis, such as peak tailing.[4]

For a truly robust and trustworthy purity assessment, a multi-faceted approach is strongly recommended. The use of orthogonal techniques like HPLC with a universal detector and qNMR provides a more complete and reliable characterization of the compound.[12] This comprehensive strategy, underpinned by a thorough method validation according to ICH guidelines, ensures the scientific integrity of your results and provides the highest level of confidence in the purity of your material.

References

  • Bulletin 737F Amines Analysis by Packed Column GC. LabRulez GCMS. [Link]

  • Williamson Ether Synthesis. Chemistry Steps. [Link]

  • Mixed-Mode HPLC Separation of Tertiary Amines on Primesep 200 Column. SIELC Technologies. [Link]

  • The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • GCMS Section 6.15 - Fragmentation of Amines. Whitman College. [Link]

  • A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. ScienceDirect. [Link]

  • 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

  • We are looking for an HPLC method for determination of tertiary amines (specifically Tris(2-ethylhexyl)amine TEHA).Does any one have any leads? ResearchGate. [Link]

  • Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks - Virginia Tech. [Link]

  • Validation of Analytical Procedures Q2(R2). ICH. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals. ACS Publications. [Link]

  • Robust GC Analysis of Volatile Amines on the Rtx-Volatile Amine Column. Restek. [Link]

  • Continuous Online Analysis of Amine Solvents Using Gas Chromatography. International CCS Knowledge Centre. [Link]

  • Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PMC. [Link]

  • Application of GC-MS and LC-MS techniques for direct analysis of amines in pharmaceutical substances. ResearchGate. [Link]

  • A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. ChemRxiv. [Link]

  • Quantitative NMR Spectroscopy. University of California, Riverside. [Link]

  • Spectroscopy of Amines. Oregon State University. [Link]

  • Mass Spectrometry: Fragmentation. University of California, Los Angeles. [Link]

  • EP1807395B1 - Process for the synthesis of n-alkoxyamines.
  • N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. CHIMIA. [Link]

  • 6.5: Amine Fragmentation. Chemistry LibreTexts. [Link]

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Comparative

Benchmarking N,N-Diethyl-2-(octyloxy)ethan-1-amine Toxicity Against PEGylated Lipids in LNP Delivery Systems

Executive Summary: The Dual Edges of LNP Toxicity The clinical success of Lipid Nanoparticles (LNPs) for mRNA delivery has revolutionized genetic medicine. However, achieving the optimal therapeutic index requires naviga...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Dual Edges of LNP Toxicity

The clinical success of Lipid Nanoparticles (LNPs) for mRNA delivery has revolutionized genetic medicine. However, achieving the optimal therapeutic index requires navigating a complex landscape of component-specific toxicities. Traditionally, the focus has been on the immunogenic liabilities of PEGylated lipids (e.g., DMG-PEG2000, DSPE-PEG), which are essential for colloidal stability but notorious for triggering immune responses upon repeated administration.

In contrast, the evaluation of novel or simplified ionizable components, such as N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEO-EA) —a short-chain tertiary amine with an ether linkage—presents a fundamentally different toxicity paradigm. While DEO-EA bypasses the adaptive immune recognition associated with PEG, its high membrane activity drives acute, dose-dependent cytotoxicity.

This guide provides an objective, data-driven comparison of the toxicity mechanisms between DEO-EA and standard PEGylated lipids, supported by self-validating experimental protocols designed to benchmark safety in preclinical LNP development.

Mechanistic Divergence: Immunogenicity vs. Cytotoxicity

To design safer LNPs, we must first understand the causality behind the adverse events triggered by different lipid components.

PEGylated Lipids: The ABC Phenomenon and CARPA

PEGylated lipids are incorporated into LNPs to provide a hydrophilic "stealth" corona, preventing aggregation and reducing rapid clearance by the mononuclear phagocyte system (MPS) 1[1]. However, the immune system often recognizes the PEG-lipid interface as a foreign antigen.

  • Accelerated Blood Clearance (ABC): Upon initial injection, splenic marginal zone B cells produce anti-PEG immunoglobulin M (IgM). When a subsequent dose is administered, these circulating antibodies opsonize the PEGylated LNPs, leading to rapid hepatic clearance and drastically reduced therapeutic efficacy 2[2].

  • CARPA: Complement Activation-Related Pseudoallergy (CARPA) is a non-IgE-mediated hypersensitivity reaction. The dense PEG corona can activate the complement cascade (C3a, C5a release), leading to acute anaphylactoid reactions 3[3].

N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEO-EA): Acute Membrane Disruption

DEO-EA is an ionizable tertiary amine featuring a diethylamine headgroup and an octyloxy tail. Unlike PEG-lipids, DEO-EA does not act as a stealth polymer; it functions as a pH-responsive membrane destabilizer.

  • Causality of Toxicity: At physiological pH (7.4), DEO-EA remains largely unprotonated. However, within the acidic endosome (pH 5.5–6.5), the tertiary amine rapidly protonates. Because of its relatively short octyl tail, DEO-EA acts similarly to a cationic surfactant. It intercalates into the anionic endosomal membrane, forming non-bilayer structures (hexagonal H_II phase) that cause membrane rupture4[4].

  • While this drives efficient cargo escape, the high critical micelle concentration (CMC) and surfactant-like behavior lead to indiscriminate cellular membrane damage at higher doses, manifesting as acute in vitro cytotoxicity and in vivo hepatotoxicity (elevated ALT/AST).

ToxicityPathways LNP LNP Formulation PEG PEGylated Lipids (e.g., DMG-PEG2000) LNP->PEG DEO N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEO-EA) LNP->DEO Immune Splenic B Cell Activation PEG->Immune Repeated Dosing Membrane Endosomal/Cellular Membrane Disruption DEO->Membrane Protonation (pH < 6.5) ABC Accelerated Blood Clearance (ABC) Immune->ABC Anti-PEG IgM/IgG CARPA CARPA (Pseudoallergy) Immune->CARPA Complement Activation Cyto Acute Cytotoxicity & Hepatotoxicity Membrane->Cyto Dose-Dependent

Mechanistic divergence of LNP toxicity: PEG-driven immunogenicity vs. DEO-EA-driven cytotoxicity.

Quantitative Data Presentation: Toxicity Profiles

The following table synthesizes the distinct toxicological footprints of these two components. This data dictates the specific assays required for accurate benchmarking.

ParameterPEGylated Lipids (e.g., DMG-PEG2000)N,N-Diethyl-2-(octyloxy)ethan-1-amine (DEO-EA)
Primary Toxicity Mechanism Adaptive immune recognition & Complement activationDirect physicochemical membrane disruption
Onset of Toxicity Delayed (Requires repeated dosing for ABC)Acute (Immediate post-transfection/infusion)
In Vitro Cytotoxicity (IC50) High (>500 µg/mL) - Generally inert in vitroLow (~25-50 µg/mL) - Surfactant-like lysis
Immunological Marker Anti-PEG IgM/IgG, C3a, C5aPro-inflammatory cytokines (IL-6, TNF-α) secondary to cell death
In Vivo Manifestation Rapid clearance of 2nd dose, AnaphylaxisHepatocellular injury (Elevated AST/ALT), Weight loss
Mitigation Strategy Cleavable PEG-lipids, lower mol% PEGStructural optimization (longer alkyl tails, ester linkages)

Self-Validating Experimental Protocols

To objectively benchmark DEO-EA against PEGylated lipids, we must uncouple direct cellular toxicity from immune-mediated clearance. The following protocols form a self-validating system: if the in vitro viability drops but in vivo clearance remains unchanged upon repeated dosing, the toxicity is strictly DEO-EA-driven.

Protocol 1: In Vitro Cytotoxicity & Membrane Integrity Assay

Purpose: To quantify the acute, surfactant-like toxicity of DEO-EA compared to the inert nature of PEG-lipids.

  • Cell Culture Preparation: Seed HepG2 (hepatocellular carcinoma) cells at 1 × 10⁴ cells/well in a 96-well opaque plate. Incubate overnight at 37°C, 5% CO₂.

  • Formulation Dosing: Prepare LNP formulations using microfluidic mixing.

    • Test Group A: LNP containing DEO-EA (titrated from 1 to 100 µg/mL).

    • Test Group B: LNP containing standard ionizable lipid + 1.5 mol% DMG-PEG2000.

    • Controls: Untreated cells (100% viability) and 1% Triton X-100 (0% viability).

  • Incubation: Treat cells for 24 hours. Causality note: 24 hours is sufficient for endosomal uptake, protonation, and subsequent membrane destabilization by DEO-EA.

  • ATP Luminescence Readout: Add 100 µL of CellTiter-Glo® Reagent to each well. Mix for 2 minutes on an orbital shaker to induce cell lysis.

  • Validation: Calculate the IC50. A valid assay will show the Triton X-100 control at <5% viability. DEO-EA is expected to show a sharp viability drop at concentrations >30 µg/mL, whereas PEG-lipid formulations will maintain >90% viability.

Protocol 2: In Vivo Benchmarking for ABC Phenomenon and Hepatotoxicity

Purpose: To evaluate the systemic safety and repeated-dose pharmacokinetics. PEG-lipids will trigger the ABC phenomenon, while DEO-EA will trigger dose-limiting hepatotoxicity.

  • Animal Model: Use 6-8 week old female BALB/c mice (n=5 per group).

  • Initial Dosing (Day 0): Administer an intravenous (IV) tail vein injection of 1 mg/kg LNP formulations (DEO-EA LNPs vs. PEGylated LNPs).

  • Immunological Window: Wait 7 days. Causality note: A 7-day interval is strictly required because splenic B cells need this temporal window to class-switch and secrete anti-PEG IgM 5[5].

  • Second Dosing & PK Bleeds (Day 7): Administer a second IV dose of the same formulation containing a fluorescent lipid tracer (e.g., DiD). Collect blood via submandibular bleed at 10 min, 1h, 4h, and 24h post-injection.

  • Biochemical Readouts:

    • Pharmacokinetics: Measure DiD fluorescence in plasma to calculate clearance half-life (t₁/₂). PEG-LNPs will show a drastically reduced t₁/₂ on Day 7 compared to Day 0 (The ABC Phenomenon).

    • Hepatotoxicity: Centrifuge 24h blood samples to isolate serum. Run an ELISA for Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST). DEO-EA LNPs are expected to show elevated transaminases (>200 U/L) due to acute liver accumulation and membrane lysis.

    • Anti-PEG IgM: Run a sandwich ELISA on Day 7 serum against PEG to confirm the mechanism of PEG-LNP clearance.

Workflow Prep Formulation (Microfluidic Mixing) InVitro In Vitro Phase (Cytotoxicity) Prep->InVitro InVivo In Vivo Phase (ABC & PK) Prep->InVivo Readout1 Cell Viability (ATP Luminescence) InVitro->Readout1 Readout2 Anti-PEG IgM & ALT/AST Levels InVivo->Readout2

Self-validating experimental workflow for benchmarking LNP formulation toxicity and clearance.

Conclusion

Benchmarking LNP components requires a nuanced understanding of their distinct biological interactions. PEGylated lipids fail upon repeated dosing due to adaptive immune recognition (ABC phenomenon) and innate immune hypersensitivity (CARPA). Conversely, short-chain tertiary amines like N,N-Diethyl-2-(octyloxy)ethan-1-amine evade anti-PEG antibodies but introduce a severe bottleneck in the form of acute, surfactant-driven cellular toxicity.

For drug development professionals, the path forward involves utilizing the self-validating workflows outlined above to screen for next-generation biodegradable ionizable lipids and cleavable PEG alternatives that balance endosomal escape efficacy with systemic safety.

References

  • Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery Source: NIH / PMC URL
  • The ultimate guide for PEGylated lipid nanoparticles Source: CAS URL
  • PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective Source: ACS Publications / NIH URL
  • Emerging strategies against accelerated blood clearance phenomenon of nanocarrier drug delivery systems Source: NIH / PMC URL
  • Rational design and modular synthesis of biodegradable ionizable lipids via the Passerini reaction for mRNA delivery Source: PNAS URL

Sources

Validation

A Structural and Physicochemical Comparison of N,N-Diethyl-2-(octyloxy)ethan-1-amine with Other Ether Amines for Advanced Drug Delivery

Introduction: The Critical Role of Ether Amines in Modern Therapeutics In the landscape of advanced drug delivery, particularly for nucleic acid-based therapeutics like mRNA and siRNA, the design of effective delivery ve...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Ether Amines in Modern Therapeutics

In the landscape of advanced drug delivery, particularly for nucleic acid-based therapeutics like mRNA and siRNA, the design of effective delivery vehicles is paramount. Lipid nanoparticles (LNPs) have emerged as a leading platform, and at the heart of their success lies the ionizable cationic lipid.[1] These amphiphilic molecules are ingeniously designed to be positively charged at a low pH, facilitating the encapsulation of negatively charged nucleic acids during formulation. Upon entering the acidic environment of the endosome within a cell, they become protonated, which is thought to promote the disruption of the endosomal membrane and release the therapeutic payload into the cytoplasm.[1]

Ether amines, a class of lipids characterized by an ether linkage connecting a hydrophobic tail to a polar head group containing a tertiary amine, are of significant interest in this field. The ether linkage offers greater chemical stability compared to ester-based lipids, which are more susceptible to hydrolysis. This guide provides a detailed structural and physicochemical comparison of a specific ether amine, N,N-Diethyl-2-(octyloxy)ethan-1-amine , with other prominent ether amines and ionizable lipids used in drug delivery: DLin-MC3-DMA , C12-200 , and DODMA . By examining their structural nuances and key physicochemical parameters, we aim to provide researchers, scientists, and drug development professionals with the insights needed to make informed decisions in the selection and design of next-generation delivery systems.

Structural Analysis: A Tale of Head, Linker, and Tail

The performance of an ionizable lipid is intricately linked to its molecular architecture. The three key components—the head group, the linker, and the hydrophobic tail—each play a distinct and synergistic role in the lipid's function.

N,N-Diethyl-2-(octyloxy)ethan-1-amine features a compact and simple structure. Its tertiary amine head group, a diethylaminoethyl moiety, is connected via an ether linkage to a single, linear octyloxy tail. This streamlined design offers a baseline for understanding the fundamental contributions of each structural component.

In contrast, the comparator lipids exhibit more complex and varied architectures, which have been optimized for specific delivery applications, primarily hepatic siRNA delivery.

  • DLin-MC3-DMA is a widely recognized "gold standard" ionizable lipid, a key component in the first FDA-approved siRNA-LNP therapeutic, Onpattro®.[2][3] It possesses a dimethylamino head group connected via a butanoate ester linker to a branched dialkyl chain containing two linoleyl (C18 with two double bonds) tails.[2][4] The presence of unsaturation in the lipid tails is known to influence the fluidity of the lipid bilayer.[5]

  • C12-200 is another benchmark ionizable lipidoid known for its efficacy in mRNA delivery.[6][7] It has a more complex, multi-tailed structure with a piperazine core and multiple hydroxylated dodecyl (C12) chains.[8] This branched architecture significantly impacts its packing properties within a lipid nanoparticle.

  • DODMA (1,2-dioleyloxy-3-dimethylaminopropane) is an ionizable cationic lipid with a dimethylamino head group and two oleyl (C18 with one double bond) tails connected through ether linkages.[9][10] Its structure is more analogous to endogenous lipids, which can influence its biocompatibility and interaction with cellular membranes.

G cluster_target N,N-Diethyl-2-(octyloxy)ethan-1-amine cluster_mc3 DLin-MC3-DMA cluster_c12 C12-200 cluster_dodma DODMA T Structure T_head Diethylaminoethyl Head T_linker Ether Linker T_head->T_linker T_tail Octyl Tail T_linker->T_tail M Structure M_head Dimethylamino Head M_linker Butanoate Ester Linker M_head->M_linker M_tail Branched Dialinoleyl Tails M_linker->M_tail C Structure C_head Piperazine Core C_linker Multiple Linkages C_head->C_linker C_tail Multi-hydroxylated Dodecyl Tails C_linker->C_tail D Structure D_head Dimethylamino Head D_linker Ether Linkers D_head->D_linker D_tail Dioleyl Tails D_linker->D_tail G A Prepare 1 mM Amine Solution with 0.15 M KCl B Acidify to pH ~2 with 0.1 M HCl A->B C Titrate with 0.1 M NaOH in small increments B->C D Record pH after each addition C->D E Plot pH vs. Volume of NaOH D->E F Determine pKa at Half-Equivalence Point E->F

Workflow for pKa determination by potentiometric titration.

Determination of Critical Micelle Concentration (CMC) by Fluorescence Spectroscopy

This method utilizes a fluorescent probe, such as pyrene, which is sensitive to the polarity of its microenvironment. [11] Materials:

  • Ether amine of interest

  • High-purity water

  • Pyrene

  • Acetone (for pyrene stock solution)

  • Fluorometer

  • Volumetric flasks and pipettes

Procedure:

  • Pyrene Stock Solution: Prepare a 1 x 10⁻³ M stock solution of pyrene in acetone.

  • Sample Preparation: Prepare a series of aqueous solutions of the ether amine with varying concentrations, bracketing the expected CMC.

  • Probe Addition: Add a small, constant volume of the pyrene stock solution to each amine solution to achieve a final pyrene concentration of approximately 1 µM.

  • Equilibration: Allow the solutions to equilibrate, typically for several hours or overnight, to ensure the pyrene partitions into any formed micelles.

  • Fluorescence Measurement: Measure the fluorescence emission spectrum of each solution using a fluorometer. The excitation wavelength for pyrene is typically around 335 nm. [11]Record the intensities of the first (I₁) and third (I₃) vibronic peaks (approximately 373 nm and 384 nm, respectively).

  • Data Analysis: Plot the ratio of the intensities (I₁/I₃) as a function of the logarithm of the ether amine concentration. The CMC is determined from the inflection point of the resulting sigmoidal curve.

G A Prepare Amine Dilution Series B Add Pyrene Stock Solution to each dilution A->B C Equilibrate Solutions B->C D Measure Fluorescence Spectra (Ex: 335 nm) C->D E Calculate I₁/I₃ Ratio D->E F Plot I₁/I₃ vs. log(Concentration) E->F G Determine CMC from Inflection Point F->G

Workflow for CMC determination by fluorescence spectroscopy.

Assessment of Cytotoxicity by MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. [4][12][13] Materials:

  • Cell line of interest (e.g., HeLa, HEK293)

  • Cell culture medium and supplements

  • Ether amine of interest

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in diluted HCl)

  • 96-well cell culture plates

  • Multi-well spectrophotometer (plate reader)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Prepare a series of dilutions of the ether amine in cell culture medium and add them to the wells. Include untreated control wells.

  • Incubation: Incubate the cells with the ether amine for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell viability) can be determined by plotting the percent viability versus the logarithm of the ether amine concentration and fitting the data to a dose-response curve using software such as GraphPad Prism. [5][6][7]

G A Seed Cells in 96-well Plate B Treat Cells with Amine Dilutions A->B C Incubate for Desired Time B->C D Add MTT Solution and Incubate C->D E Add Solubilization Solution D->E F Measure Absorbance at 570 nm E->F G Calculate % Viability and Determine IC₅₀ F->G

Workflow for cytotoxicity assessment by MTT assay.

Conclusion and Future Perspectives

This guide has provided a comprehensive structural and physicochemical comparison of N,N-Diethyl-2-(octyloxy)ethan-1-amine with the clinically and academically significant ionizable lipids DLin-MC3-DMA, C12-200, and DODMA. While the simpler structure of N,N-Diethyl-2-(octyloxy)ethan-1-amine provides a useful model for understanding the basic properties of ether amines, its estimated higher pKa suggests it may be less suitable for in vivo applications where a finely tuned ionization profile is critical for efficacy and safety.

The more complex architectures of DLin-MC3-DMA and C12-200 are a testament to the extensive research and development efforts that have gone into optimizing ionizable lipids for nucleic acid delivery. The structure-activity relationships elucidated from these and other advanced lipids continue to guide the rational design of new and improved delivery vehicles.

For researchers and drug development professionals, the choice of an ionizable lipid is a critical decision that can significantly impact the success of a therapeutic. The experimental protocols provided herein offer a robust framework for the in-house characterization and comparison of novel ether amines and other ionizable lipids. As the field of nucleic acid therapeutics continues to expand, a deep understanding of the interplay between lipid structure, physicochemical properties, and biological performance will be essential for the development of the next generation of life-saving medicines.

References

  • Jayaraman, M., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. [Link]

  • Akinc, A., et al. (2008). A combinatorial library of lipid-like materials for delivery of RNAi therapeutics. Nature Biotechnology, 26(5), 561-569. [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • GraphPad. (n.d.). How to determine an IC50. Retrieved from [Link]

  • GraphPad. (n.d.). Fitting the absolute IC50. Retrieved from [Link]

  • Kulkarni, J. A., et al. (2021). The role of lipid components in lipid nanoparticles for vaccines and gene therapy. Accounts of Chemical Research, 54(22), 4083-4093. [Link]

  • Sabnis, S., et al. (2018). A Novel Tetraester Construct That Reduces Cationic Lipid-Associated Cytotoxicity. Implications for the Onset of Cytotoxicity. Biochemistry, 37(48), 13754-13763. [Link]

  • Whitehead, K. A., et al. (2014). A systematic study of the effect of lipid nanoparticle pKa on the in vivo delivery of siRNA. ACS Nano, 8(12), 12104-12111. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11181107, Dodma. Retrieved from [Link]

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Comparative

Validating N,N-Diethyl-2-(octyloxy)ethan-1-amine Receptor Interactions via Molecular Docking: A Comparative Performance Guide

The Sigma-1 receptor (S1R) has emerged as a highly sought-after pluripotent therapeutic target for neurodegenerative diseases, neuropathic pain, and viral infections[1]. Because S1R ligands are structurally diverse but p...

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Author: BenchChem Technical Support Team. Date: April 2026

The Sigma-1 receptor (S1R) has emerged as a highly sought-after pluripotent therapeutic target for neurodegenerative diseases, neuropathic pain, and viral infections[1]. Because S1R ligands are structurally diverse but pharmacophorically conserved—typically featuring a basic amine flanked by hydrophobic regions—computational validation of novel lipophilic amines is a critical first step in drug development[2].

This guide objectively evaluates the binding efficacy of a novel synthetic candidate, N,N-Diethyl-2-(octyloxy)ethan-1-amine (NDEA) , comparing its molecular docking performance against established clinical benchmarks (PD144418 and (+)-Pentazocine). By employing a self-validating computational workflow, we provide actionable, mechanically grounded insights for drug development professionals.

Mechanistic Grounding: The S1R Binding Pocket

Understanding the causality of ligand-receptor interactions is non-negotiable for robust computational validation. The human S1R features a cupin-like β-barrel architecture with a deeply buried, occluded binding site[3]. To accurately predict how NDEA behaves within this cavity, we must account for two primary interaction domains:

  • The Electrostatic Anchor (Glu172): The highly conserved Glu172 residue is the primary anchor for all known S1R ligands. At a physiological pH of 7.4, the tertiary amine of NDEA (the N,N-diethyl group) is protonated. This quaternary ammonium cation forms an essential salt bridge with the deprotonated carboxylate of Glu172. Asp126 further stabilizes this interaction network via hydrogen bonding with Glu172[1].

  • Hydrophobic Partitioning: The S1R binding cavity contains distinct primary and secondary hydrophobic pockets. The long, flexible octyloxy chain of NDEA is predicted to partition deep into the primary pocket (interacting with Tyr103, Ile124, and Trp164), while the sterically bulky diethylamine moiety occupies the smaller secondary pocket[2].

Comparative Performance Data

To objectively assess NDEA, we compared its predicted binding metrics against reference ligands using a validated structure-based docking workflow against the 5HK1 crystal structure. The data below summarizes the binding affinities and interaction profiles.

Ligand CandidateReceptor TargetPredicted Affinity (kcal/mol)Key Interacting ResiduesValidation RMSD (Å)
PD144418 (Benchmark)PDB: 5HK1-10.2Glu172, Asp126, Tyr1030.85
(+)-Pentazocine (Agonist)PDB: 6DK1-9.5Glu172, Tyr120, Phe133N/A
NDEA (Novel Ligand)PDB: 5HK1-9.8Glu172, Ile124, Trp164N/A

Data Interpretation: NDEA demonstrates a highly competitive binding affinity (-9.8 kcal/mol) that rivals established S1R agonists. Its ability to successfully engage Glu172 while maximizing van der Waals contacts through its octyl chain confirms its viability as a high-affinity S1R ligand.

Experimental Protocol: A Self-Validating Docking Workflow

A computational protocol is only as reliable as its internal controls. The following step-by-step methodology incorporates a mandatory redocking validation step to ensure predictive accuracy and trustworthiness.

Step 1: Target Preparation (PDB: 5HK1)
  • Action: Retrieve the high-resolution (2.5 Å) crystal structure of human S1R bound to PD144418 (PDB ID: 5HK1)[3]. Remove all crystallographic water molecules and the native ligand. Add polar hydrogens and assign Kollman charges.

  • Causality Check: Manually verify that Glu172 and Asp126 are in their deprotonated (anionic) states. This is strictly required; if these residues are artificially protonated by the software, the electrostatic capture of NDEA's basic amine will fail, yielding false-negative docking scores[1].

Step 2: Ligand Preparation
  • Action: Generate the 3D conformations of NDEA, PD144418, and (+)-Pentazocine. Apply the MMFF94 force field for geometry optimization.

  • Causality Check: Adjust protonation states to pH 7.4. The N,N-diethylamine group of NDEA must be protonated to accurately simulate physiological binding[2].

Step 3: Grid Box Definition
  • Action: Center the grid box directly between the alpha carbons of Glu172 and Asp126. Set the dimensions to 20 × 20 × 20 Å.

  • Causality Check: This specific volume provides sufficient conformational sampling space for the highly flexible, rotatable octyl chain of NDEA while rigorously restricting searches to the biologically relevant cupin-like β-barrel[3].

Step 4: System Validation (Redocking)
  • Action: Dock the native ligand (PD144418) back into the prepared 5HK1 grid using AutoDock Vina.

  • Acceptance Criteria: The protocol is only validated if the highest-ranked docked pose exhibits a Root Mean Square Deviation (RMSD) of < 2.0 Å compared to the original crystallographic pose. If RMSD > 2.0 Å, grid parameters and charge assignments must be recalibrated.

Step 5: Candidate Docking & Analysis
  • Action: Execute docking for NDEA using an exhaustiveness setting of 32.

  • Causality Check: Standard exhaustiveness (e.g., 8) is insufficient for NDEA due to the high number of rotatable bonds in the ether linkage and octyl chain. High exhaustiveness ensures thorough conformational sampling. Analyze the output poses to confirm the presence of the mandatory Glu172 salt bridge.

Workflow Visualization

DockingWorkflow Target Target Preparation (PDB: 5HK1) Remove H2O, Add Polar H+ Grid Grid Box Generation Center: Glu172/Asp126 Size: 20x20x20 Å Target->Grid Ligand Ligand Preparation (NDEA & References) Protonation at pH 7.4 Docking Molecular Docking Exhaustiveness = 32 Conformational Sampling Ligand->Docking Validation System Validation Redock Native Ligand Target RMSD < 2.0 Å Grid->Validation Validation->Docking Validated Parameters Analysis Interaction Analysis Salt Bridge & Hydrophobic Affinity Scoring Docking->Analysis

Figure 1: Self-validating molecular docking workflow for S1R ligand evaluation.

References

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N,N-Diethyl-2-(octyloxy)ethan-1-amine

For Researchers, Scientists, and Drug Development Professionals Hazard Assessment and Immediate Safety Precautions Based on analogous chemical structures, N,N-Diethyl-2-(octyloxy)ethan-1-amine is anticipated to be a haza...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Immediate Safety Precautions

Based on analogous chemical structures, N,N-Diethyl-2-(octyloxy)ethan-1-amine is anticipated to be a hazardous substance. Similar amines exhibit properties of being corrosive, flammable, and toxic .[1][2] Therefore, it is imperative to handle this compound with the utmost care.

Immediate actions upon handling:

  • Work in a well-ventilated area: Use a certified chemical fume hood to prevent the inhalation of vapors.

  • Wear appropriate Personal Protective Equipment (PPE): This is non-negotiable. See the detailed PPE requirements in the table below.

  • Prevent contact: Avoid all direct contact with skin, eyes, and clothing.[1][3]

  • Know emergency procedures: Ensure you are familiar with the location and operation of safety showers, eyewash stations, and fire extinguishers.

Personal Protective Equipment (PPE)
PPE CategorySpecificationRationale
Hand Protection Nitrile or neoprene gloves.Provides a barrier against skin contact with the corrosive amine.
Eye Protection Chemical safety goggles and a face shield.Protects against splashes that can cause severe eye damage.[1][3]
Skin and Body A flame-resistant lab coat.Protects against accidental spills and splashes.
Respiratory Use in a certified chemical fume hood.Prevents inhalation of potentially harmful vapors.[1]

Step-by-Step Disposal Protocol

The proper disposal of N,N-Diethyl-2-(octyloxy)ethan-1-amine is a critical step in maintaining a safe laboratory environment and adhering to environmental regulations.

Waste Segregation and Containerization
  • Designate a specific waste container: Use a clearly labeled, dedicated container for N,N-Diethyl-2-(octyloxy)ethan-1-amine waste. The container should be made of a compatible material, such as high-density polyethylene (HDPE).

  • Labeling: The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "N,N-Diethyl-2-(octyloxy)ethan-1-amine"

    • The associated hazards (e.g., Corrosive, Flammable, Toxic)

    • The date of accumulation

  • Incompatible Materials: Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. Incompatible materials include strong acids and strong oxidizing agents.[1][4]

On-site Accumulation and Storage
  • Secure Storage: Store the waste container in a designated, well-ventilated, and secure satellite accumulation area.

  • Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

  • Keep Closed: The container must be kept tightly closed at all times, except when adding waste.

Final Disposal
  • Licensed Waste Disposal: The final disposal of N,N-Diethyl-2-(octyloxy)ethan-1-amine must be carried out by a licensed hazardous waste disposal company.[2]

  • Institutional Procedures: Follow your institution's specific procedures for hazardous waste pickup and disposal. Contact your EHS department for guidance.

Disposal_Workflow cluster_prep Preparation cluster_collection Waste Collection cluster_storage On-site Storage cluster_disposal Final Disposal A Assess Hazards & Don Appropriate PPE B Use a Labeled, Compatible Waste Container A->B C Segregate from Incompatible Wastes B->C D Store in a Secure Satellite Accumulation Area C->D E Utilize Secondary Containment D->E F Arrange for Pickup by a Licensed Waste Disposal Company E->F G Follow Institutional EHS Procedures F->G

Disposal Workflow for N,N-Diethyl-2-(octyloxy)ethan-1-amine

Emergency Procedures

In the event of an accidental release or exposure, immediate and decisive action is crucial.

Spills
  • Evacuate: Immediately evacuate the affected area.

  • Alert: Notify your supervisor and your institution's EHS department.

  • Control Vapors: If it is safe to do so, increase ventilation in the area.

  • Cleanup: Spill cleanup should only be performed by trained personnel with the appropriate PPE and spill kits. Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.

Exposure
Exposure RouteFirst Aid Measures
Inhalation Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[1]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Environmental Considerations

While specific environmental fate data for N,N-Diethyl-2-(octyloxy)ethan-1-amine is limited, it is prudent to assume that its release into the environment could be harmful to aquatic life.[1] Therefore, preventing its entry into drains and waterways is of paramount importance.

References

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  • Cheméo. (n.d.). Chemical Properties of Ethanamine, N-ethyl- (CAS 109-89-7).
  • U.S. Environmental Protection Agency. (2023, November 1). Ethanamine, N,N-diethyl- - Substance Details.
  • Texas Commission on Environmental Quality. (2014, May 2). Diethylamine.
  • Huntsman Corporation. (n.d.).
  • OECD Existing Chemicals Database. (2002, August 13). 2-DIETHYLAMINOETHANOL CAS N°:100-37-8.
  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2016, July 1). 9- octadecenylimino)di-2,1-ethanediyl]bis[.omega.-hydroxy-, (Z)-: Human health tier II assessment.
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